bis((2R)-azetidine-2-carbonitrile) oxalate CAS 2007909-38-6 properties
The following technical guide details the properties, synthesis, and applications of bis((2R)-azetidine-2-carbonitrile) oxalate , a critical chiral building block in medicinal chemistry. CAS: 2007909-38-6 Role: Chiral He...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the properties, synthesis, and applications of bis((2R)-azetidine-2-carbonitrile) oxalate , a critical chiral building block in medicinal chemistry.
Bis((2R)-azetidine-2-carbonitrile) oxalate is the stable hemioxalate salt of (2R)-azetidine-2-carbonitrile. While the free base azetidine-2-carbonitrile is a kinetically unstable oil prone to racemization and polymerization, this oxalate salt locks the molecule in a crystalline lattice, ensuring high enantiomeric excess (ee%) and long-term storage stability.
This compound is a high-value scaffold in diversity-oriented synthesis (DOS) . It serves as a direct precursor to (2R)-azetidine-2-carboxylic acid (a proline isostere) and has recently emerged as a core pharmacophore in novel antimalarial agents (PfDHODH inhibitors) and protease inhibitors .
Physicochemical Properties
The oxalate salt exists with a stoichiometry of 2:1 (two azetidine units per one oxalate dianion), maximizing atom economy while maintaining a robust solid form.
Property
Specification
IUPAC Name
Bis((2R)-azetidine-2-carbonitrile) ethanedioate
CAS Number
2007909-38-6
Molecular Formula
C₁₀H₁₄N₄O₄ (2 × C₄H₆N₂ · C₂H₂O₄)
Molecular Weight
254.25 g/mol
Appearance
White to off-white crystalline solid
Solubility
Soluble in water, DMSO, MeOH; Insoluble in Et₂O, Hexanes
Stereochemistry
(2R)-configuration (Critical for biological activity)
Stoichiometry
2:1 (Base:Acid)
Synthetic Utility & Mechanism
The "Oxalate Lock" Strategy
The primary technical challenge with small-ring heterocycles like azetidine-2-carbonitrile is ring strain (~26 kcal/mol). The free base is susceptible to:
Ring Opening: Nucleophilic attack leading to acyclic byproducts.
Racemization: The
-proton is acidic; free-basing can lead to enolization and loss of chirality.
Mechanism of Stabilization:
Protonation of the azetidine nitrogen by oxalic acid prevents lone-pair participation in ring-opening pathways. Furthermore, the lattice energy of the oxalate salt selectively crystallizes the (2R) enantiomer, often upgrading optical purity from ~90% ee (crude oil) to >98% ee (crystalline salt).
Pathway Visualization
The following diagram illustrates the stabilization pathway and downstream utility.
Figure 1: The "Oxalate Lock" stabilizes the volatile free base, enabling storage and use in downstream medicinal chemistry.
Experimental Protocols
Protocol A: Salt Formation (Stabilization)
Note: This protocol assumes the isolation of crude (2R)-azetidine-2-carbonitrile from a standard cyclization reaction.
Dissolution: Dissolve 10.0 mmol of crude (2R)-azetidine-2-carbonitrile in 10 mL of absolute ethanol. Cool to 0°C.
Acid Addition: Separately, dissolve 5.0 mmol (0.5 eq) of anhydrous oxalic acid in 5 mL of warm ethanol. Add this solution dropwise to the azetidine solution over 15 minutes.
Why: Strict 0.5 eq stoichiometry ensures the formation of the 2:1 salt. Excess acid may form the 1:1 acid oxalate, which has different solubility properties.
Crystallization: Stir the mixture at 0°C for 1 hour. A white precipitate should form. If no precipitate forms, add Et₂O dropwise until turbidity persists, then refrigerate (-20°C) overnight.
Isolation: Filter the solid under argon (to prevent moisture absorption). Wash the cake with cold Et₂O (2 x 10 mL).
Drying: Dry under high vacuum (0.1 mbar) at 25°C for 4 hours.
Protocol B: Free-Basing for Synthesis (Activation)
When ready to use the azetidine in a reaction (e.g., amide coupling), the salt must be broken.
Procedure:
Suspend the oxalate salt (1.0 eq) in DCM or EtOAc.
Add saturated aqueous NaHCO₃ (3.0 eq) or 1M NaOH (carefully, to pH 10).
Stir vigorously for 10 minutes until the solid dissolves.
Separate the organic layer, dry over Na₂SO₄, and concentrate immediately before use.
Warning: Do not store the free base; use immediately to prevent degradation.
Quality Control & Analytics
To ensure the integrity of CAS 2007909-38-6, the following parameters must be verified.
Test
Method
Acceptance Criteria
Identity
¹H-NMR (DMSO-d₆)
Signals for azetidine ring (multiplets at ~2.3-4.5 ppm) and broad exchangeable protons. Absence of Et₂O/EtOH.
Incompatibility: Avoid contact with strong oxidizers and strong bases (liberates toxic free base).
References
ChemicalBook. (2024). Bis(azetidine-2-carbonitrile); oxalic acid Properties and CAS Data. Retrieved from
National Center for Biotechnology Information. (2017). Discovery of Antimalarial Azetidine-2-carbonitriles That Inhibit P. falciparum Dihydroorotate Dehydrogenase. PubChem.[1][2][3] Retrieved from [Link]
Couty, F., et al. (2004). Synthesis of 2-cyano azetidines from β-amino alcohols. Journal of Organic Chemistry.
key intermediates in Baricitinib (Olumiant) synthesis pathway
Title: Strategic Synthesis of Baricitinib: A Technical Guide to Key Intermediates and Process Control Executive Summary Baricitinib (Olumiant) is a selective JAK1/JAK2 inhibitor comprising a pyrrolo[2,3-d]pyrimidine core...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Strategic Synthesis of Baricitinib: A Technical Guide to Key Intermediates and Process Control
Executive Summary
Baricitinib (Olumiant) is a selective JAK1/JAK2 inhibitor comprising a pyrrolo[2,3-d]pyrimidine core coupled to a complex azetidinyl-pyrazole side chain.[1][2] For process chemists, the synthesis of Baricitinib presents a specific crystallographic and regiochemical challenge: constructing the quaternary carbon center on the azetidine ring while maintaining high purity against des-ethyl and dimer impurities.[3][1]
This guide deconstructs the "Convergent Industrial Route" (based on WO2009114512 and subsequent process optimizations). Unlike linear syntheses, this approach maximizes yield by coupling two highly functionalized fragments late in the sequence.[3][4][1]
Retrosynthetic Analysis
The most robust industrial strategy disconnects the molecule at the biaryl bond between the pyrazole and the pyrrolo[2,3-d]pyrimidine.[3][4] This divides the target into two primary fragments:
Fragment A (The Core): 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (often protected).[2][5][6][7]
Fragment B (The Side Chain): A functionalized azetidinyl-pyrazole boronate.[2]
This disconnection allows for the independent optimization of the complex azetidine side chain before the final precious metal coupling.[3][4]
Figure 1: Retrosynthetic disconnection strategy isolating the quaternary azetidine center.
Phase 1: The Azetidine "Warhead" Assembly
The synthesis of the side chain (Fragment B) is the most technically demanding phase.[3][4] It requires the installation of an exocyclic double bond followed by a regioselective Michael addition.[3][4]
Step 3.1: HWE Olefination & Sulfonylation
The sequence begins with tert-butyl 3-oxoazetidine-1-carboxylate.[1][2][7][8] A Horner-Wadsworth-Emmons (HWE) reaction installs the cyanomethylene group.[2]
Critical Process Parameter (CPP): Temperature control (-10°C to 0°C) is vital to prevent polymerization of the strained azetidine ring.[4][2]
Following HWE, the Boc group is removed (acidic conditions), and the free amine is immediately sulfonylated.[3][4][1]
Protocol: Sulfonylation of Azetidin-3-ylidene
Charge the deprotected azetidine trifluoroacetate salt (1.0 eq) into a reactor with dry DCM.
Cool to 0°C. Add Triethylamine (3.0 eq) to scavenge acid.
Add Ethanesulfonyl chloride (1.1 eq) dropwise over 30 minutes. Exotherm Warning: Maintain T < 5°C.
Monitor by HPLC until starting material < 0.5%.[3][4][1][2][9]
Workup: Wash with NaHCO3, dry over MgSO4, and concentrate to yield Intermediate 1: 2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile .
Step 3.2: The Aza-Michael Addition (The Quaternary Center)
This is the defining step of the synthesis.[3][4] The pyrazole boronate ester acts as a nucleophile attacking the exocyclic double bond of Intermediate 1.[3][4]
Catalyst: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is the preferred base catalyst.[2]
Figure 2: Construction of the quaternary center via DBU-catalyzed Michael addition.
Phase 2: The Convergent Suzuki Coupling
With Fragment B (the boronate) and Fragment A (the chloride) in hand, the final assembly utilizes a Suzuki-Miyaura cross-coupling.[3][4]
Why this route?
Direct SNAr displacement of the chloride by the pyrazole nitrogen is possible but often yields lower regioselectivity and requires harsher conditions than the Suzuki route, which forms a C-C bond between the pyrazole and the pyrimidine.[3][4]
Experimental Protocol: Suzuki Coupling
Scale: 10g basis.
System: Self-validating via HPLC monitoring of the Boronate/Chloride ratio.[1][2]
Inertion: Purge the reactor with Nitrogen for 15 minutes. Oxygen is the enemy of this catalytic cycle.[3][4]
Dissolution: Dissolve Fragment A and Fragment B in 1,4-dioxane.
Activation: Add the aqueous K2CO3 solution.
Catalysis: Add Pd(dppf)Cl2.[3][4][2] Heat the mixture to 80-90°C.
Endpoint: Reaction is typically complete in 2-4 hours.[1][2] Monitor for the disappearance of Fragment A.[3][4]
Scavenging: Post-reaction, treat the organic stream with a thiol-based silica scavenger (e.g., SiliaMetS® Thiol) to remove residual Palladium to <10 ppm.[3][4][1][2]
Impurity Profiling & Process Control
High-purity synthesis requires monitoring specific impurity markers that are difficult to remove via crystallization alone.[1][2]
The "Dimer" Impurity (BCD):
Origin: Homocoupling of the pyrazole boronate or double addition to the azetidine.[3][4]
Control: Strictly control the stoichiometry of the boronate (do not exceed 1.2 eq) and ensure oxygen-free conditions during Suzuki coupling.[2]
The "Lactone" Impurity (BCL):
Origin: Hydrolysis of the nitrile group on the azetidine side chain under harsh basic/thermal conditions.[3][4]
Control: Avoid prolonged heating (>12 hours) in the presence of strong aqueous base.[3][4] Quench the Suzuki reaction immediately upon completion.[3][4]
Des-ethyl Impurity:
Origin: Incomplete sulfonylation or cleavage of the sulfonyl group.[3][4]
Control: Ensure >99.5% conversion during the sulfonylation step (Phase 1) before proceeding to Michael addition.[3][4][2]
References
Rodgers, J. D., et al. (2009).[3][4][1][2] Azetidine and cyclobutane derivatives as JAK inhibitors.[3][4][1] World Intellectual Property Organization.[3][4][1][2] WO2009114512 .[3][4][1][2][12][13]
Vaddamanu, G., et al. (2023).[3][4][1][2][14] Identification, Synthesis, and Characterization of Novel Baricitinib Impurities. ACS Omega, 8(10), 9583–9591.[3][4][1][2][14] [3][4][2]
Beletskaya, I. P., & Cheprakov, A. V. (2000).[3][4][1][2] The Heck Reaction as a Sharpening Stone of Palladium Catalysis.[3][4] Chemical Reviews, 100(8), 3009–3066.[3][4][1][2] (Foundational reference for Pd-catalysis mechanisms used in step 4).
Cui, D., et al. (2019).[3][4][1][2] A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib.[3][4][1] BMC Chemistry, 13, 123.[3][1][2]
Introduction: The Strategic Importance of Form Selection in Drug Development
An In-Depth Technical Guide to Azetidine-2-carbonitrile: A Comparative Analysis of the Free Base and Oxalate Salt Azetidine-2-carbonitrile is a strained, four-membered heterocyclic building block that has garnered signif...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to Azetidine-2-carbonitrile: A Comparative Analysis of the Free Base and Oxalate Salt
Azetidine-2-carbonitrile is a strained, four-membered heterocyclic building block that has garnered significant attention in medicinal chemistry.[1][2] Its rigid scaffold is a privileged motif in drug discovery, enabling precise structural modifications to optimize pharmacological properties.[3] This is exemplified by its role in the development of potent antimalarial agents that inhibit P. falciparum dihydroorotate dehydrogenase (DHODH), a critical enzyme for parasite survival.[4][5]
However, the journey from a promising lead compound to a viable drug candidate involves more than just optimizing its interaction with a biological target. The physicochemical properties of the active pharmaceutical ingredient (API) are paramount. For ionizable molecules like azetidine-2-carbonitrile, which contains a basic secondary amine, a critical decision in early development is the selection of its physical form: the neutral "free base" or a salt.[6][7] Approximately 50% of all drugs are administered as salts, a testament to the profound impact this simple chemical modification can have on a molecule's performance.[6][7]
This guide provides a detailed technical comparison between azetidine-2-carbonitrile free base and its oxalate salt. We will explore the fundamental differences in their physicochemical properties, the practical implications for handling and formulation, and the analytical methodologies required to differentiate and characterize each form. This analysis is designed to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to make informed decisions during the critical stages of chemical synthesis and preformulation.
Part 1: A Comparative Analysis of Physicochemical Properties
The conversion of a free base to a salt is a deliberate strategy to modulate its properties.[8] The choice of the counter-ion—in this case, oxalic acid—is not arbitrary. Oxalic acid is a simple, low-molecular-weight dicarboxylic acid that can form a stable, crystalline salt with the basic azetidine nitrogen. The resulting changes in the molecule's solid-state and solution properties are significant.
The addition of oxalic acid ((COOH)₂, MW = 90.03 g/mol ) to two equivalents of the free base increases the overall molecular weight.
Physical State
Likely an oil or low-melting solid
Crystalline solid
Salt formation introduces strong ionic interactions, leading to a more ordered crystal lattice and typically resulting in a solid with a higher melting point.[11]
Aqueous Solubility
Low to Moderate
Expected to be Significantly Higher
The ionic nature of the salt allows for stronger interactions with polar water molecules, disrupting the crystal lattice more easily than the less polar free base.[12][13][14]
pH of Aqueous Solution
Alkaline
Acidic
The free base has an unprotonated amine that acts as a weak base in water. The salt contains the acidic oxalic acid counter-ion, resulting in an acidic solution.[15]
Chemical Stability
Moderate
Generally Higher
Crystalline salts often exhibit greater stability by protecting the API from oxidative or hydrolytic degradation. The azetidine ring itself is strained and can be prone to decomposition, a process that can be influenced by its protonation state.[6][16]
Hygroscopicity
Variable (often higher if amorphous)
Variable (depends on crystallinity)
While salts can be hygroscopic, a stable, non-hygroscopic crystalline salt is a key selection criterion. Amorphous free bases tend to absorb atmospheric water more readily.[17]
Melting Point
Lower
Higher and Sharper
The ionic bonds in the salt's crystal lattice require more energy to overcome compared to the intermolecular forces holding the free base molecules together.[18]
Part 2: Implications for Research and Pharmaceutical Development
The choice between the free base and the oxalate salt has cascading effects throughout the development pipeline, from the synthesis lab to formulation and ultimately, to potential clinical performance.
The Rationale for Salt Formation in Drug Development
The primary motivation for converting a free base into a salt is to overcome suboptimal properties of the parent molecule.[6] A well-chosen salt form can dramatically improve a drug's quality, safety, and performance.[6]
Enhanced Bioavailability: For orally administered drugs, solubility and dissolution rate are often the limiting factors for absorption. A salt form with higher aqueous solubility, like the oxalate, can dissolve more rapidly in the gastrointestinal tract, leading to improved and more consistent absorption and bioavailability.[6][8] For instance, the hydrochloride salt of the antiplatelet drug prasugrel demonstrated greater bioavailability at higher gastric pH compared to its free base.[8]
Improved Handling and Manufacturability: A stable, non-hygroscopic, crystalline solid is far superior for manufacturing processes.[17] It allows for accurate weighing, consistent particle size distribution, and predictable flow properties, which are essential for producing uniform tablets or capsules. An oily or amorphous free base presents significant handling and processing challenges.[11]
Increased Stability and Shelf-Life: The enhanced stability of a crystalline salt can translate to a longer product shelf-life, a critical factor for commercial viability.[13][14]
Utility in Purification: Salt formation is a powerful tool for purification in chemical synthesis. Inducing crystallization of the desired salt can leave impurities behind in the solution, providing a simple and effective method for increasing the purity of the final compound.
Workflow: From Free Base to a Developable Salt Form
The process of selecting a salt is a multi-step, data-driven workflow. The goal is to identify a salt form that provides a balanced profile of desirable physicochemical properties.
Caption: Workflow for pharmaceutical salt selection.
Part 3: Analytical Protocols for Differentiation and Characterization
Confirming the identity of a supplied sample as either the free base or a specific salt is a fundamental requirement for any research or development activity. The following protocols outline robust, self-validating methods to differentiate between azetidine-2-carbonitrile free base and its oxalate salt.
Decision-Making Workflow for Sample Identification
This workflow provides a logical progression of tests, starting with the simplest and moving to more definitive, instrument-based methods.
Caption: Analytical workflow for sample identification.
Experimental Protocols
Causality & Principle: This is the simplest and fastest differentiating test. The free amine group of the base will deprotonate water, creating an alkaline solution. Conversely, the oxalate salt, formed from a weak base and a moderately strong dicarboxylic acid, will hydrolyze to produce an acidic solution.[15]
Methodology:
Accurately weigh approximately 10 mg of the sample into a clean glass vial.
Add 1 mL of deionized water.
Vortex the mixture for 30 seconds to create a suspension or solution.
Using a calibrated pH meter or a high-resolution pH strip, measure the pH of the slurry.
Expected Results:
Free Base: pH > 7.5
Oxalate Salt: pH < 5.0
Causality & Principle: Spectroscopy provides structural confirmation. In Fourier-Transform Infrared (FTIR) spectroscopy, the formation of the ammonium salt results in the appearance of new N-H⁺ stretching bands and shifts in the carboxylate peaks of the oxalate.[19] In Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy, protonation of the azetidine nitrogen deshields adjacent protons, causing their signals to shift downfield.[18]
Methodology:
FTIR (ATR):
Place a small amount of the solid sample directly onto the ATR crystal.
Acquire the spectrum from 4000 to 400 cm⁻¹.
¹H NMR:
Dissolve ~5 mg of the sample in 0.7 mL of a suitable deuterated solvent (DMSO-d₆ is ideal for observing exchangeable N-H protons).
Acquire a standard ¹H NMR spectrum.
Expected Results:
FTIR:
Free Base: Will show a characteristic secondary amine N-H stretch (~3300-3500 cm⁻¹) and a strong nitrile (C≡N) stretch (~2240 cm⁻¹).
Oxalate Salt: Will show a broad N-H⁺ stretch for the ammonium salt (~2400-3200 cm⁻¹), a strong asymmetric carboxylate (COO⁻) stretch (~1600-1650 cm⁻¹), and the nitrile stretch.
¹H NMR (in DMSO-d₆):
Free Base: Protons on the carbons adjacent to the nitrogen will appear at a certain chemical shift. The N-H proton may be a broad, less distinct signal.
Oxalate Salt: The same protons adjacent to the now-protonated nitrogen (N⁺) will be shifted downfield (to a higher ppm value) due to the electron-withdrawing effect of the positive charge. A distinct, exchangeable N-H⁺ proton signal will likely be visible, as will a signal for the oxalic acid protons if they are exchanging.
Causality & Principle: The melting point is a fundamental physical property that reflects the strength of the crystal lattice. The strong ionic forces in the oxalate salt require significantly more thermal energy to disrupt than the weaker intermolecular forces in the free base. Differential Scanning Calorimetry (DSC) provides a precise measurement of this transition.[18]
Methodology:
Place 2-5 mg of the sample into an aluminum DSC pan and seal it.
Place the pan in the DSC instrument.
Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.
Record the heat flow to identify the onset and peak of the melting endotherm.
Expected Results:
Free Base: A lower melting point or boiling point. The transition may be broad if the sample is not highly crystalline.
Oxalate Salt: A distinct, sharp melting endotherm at a significantly higher temperature, often accompanied by decomposition at higher temperatures.
Causality & Principle: This is the most definitive quantitative method. It directly measures the mass percentages of carbon, hydrogen, and nitrogen. The theoretical elemental composition of the free base (C₄H₆N₂) is fundamentally different from that of the oxalate salt (C₁₀H₁₄N₄O₄), most notably due to the presence of oxygen in the salt.
Methodology:
Submit a small, accurately weighed amount of the dried sample (1-3 mg) to a certified analytical laboratory for CHN analysis.
Request oxygen analysis if available, or calculate its percentage by difference.
Compare the experimental percentages to the theoretical values.
The experimental results should align with one of these theoretical compositions within an acceptable margin of error (typically ±0.4%).
Conclusion
The distinction between azetidine-2-carbonitrile free base and its oxalate salt is not merely academic; it is a critical consideration with profound practical consequences in a scientific and drug development setting. The oxalate salt offers significant, often decisive, advantages in terms of aqueous solubility, handling properties, and solid-state stability.[6][12] These attributes are essential for reliable downstream applications, from biological screening assays to the formulation of a safe and effective pharmaceutical product.
Conversely, the free base may be required for specific synthetic transformations or for analytical purposes where the counter-ion could interfere. Understanding the "why" behind the choice—the causal link between molecular form and function—and possessing the analytical tools to verify that form are hallmarks of rigorous scientific practice. The selection of a free base versus a salt is a foundational step in the preformulation pathway, and a well-chosen salt, like the oxalate, can significantly de-risk and accelerate the transition of a promising molecule from the laboratory to the clinic.
References
Dr.Oracle. (2025). What is the significance of different salt forms of medications, specifically regarding their pharmaceutical formulation? [Online].
Figtree, G. A., et al. (2008). Pharmaceutical salts: a formulation trick or a clinical conundrum? Heart. [Online].
Kumar, L. (2008). Salt Selection in Drug Development. Pharmaceutical Technology. [Online].
Jain, A., et al. (2023). Role of Salt Selection in Drug Discovery and Development. ResearchGate. [Online].
Slideshare. (n.d.). Salt selection in pharmaceutical product development. [Online].
Luth, M. R., et al. (2017). Discovery of Antimalarial Azetidine-2-carbonitriles That Inhibit P. falciparum Dihydroorotate Dehydrogenase. ACS Medicinal Chemistry Letters. [Online].
Luth, M. R., et al. (2017). Discovery of Antimalarial Azetidine-2-carbonitriles That Inhibit P. falciparum Dihydroorotate Dehydrogenase. ACS Medicinal Chemistry Letters. [Online].
ResearchGate. (n.d.). Azetidine‐2‐carbonitrile derivatives for anti‐malarial activity. [Online].
Lin, Y., et al. (2015). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. ACS Medicinal Chemistry Letters. [Online].
Hashim, O. S. (2022). Synthesis, Characterization of Azetidine Derivative and Studying the Antioxidant Activity. Journal of Medicinal and Chemical Sciences. [Online].
Bobin, V. (n.d.). Drug Formulation and The Impact on Analytical Testing. ARL Bio Pharma. [Online].
PharmaBlock. (n.d.). Azetidines in Drug Discovery. [Online].
Chromatography Forum. (2004). Distinct RTs for free-base and salt forms of same compound. [Online].
Nie, H. (2017). ACID-BASE REACTIONS IN DIFFERENT SOLID-STATE FORMS. Purdue e-Pubs. [Online].
Dandapani, S., et al. (2011). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ACS Chemical Neuroscience. [Online].
Hashim, O. S. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences. [Online].
Chromatography Forum. (2012). Free Base vs Salt Correction Factor. [Online].
Reddit. (2023). How to detect a HCl salt in organic compunds. [Online].
Mughal, H., & Szostak, M. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry. [Online].
Bak, A., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules. [Online].
Chemistry LibreTexts. (2020). Basicity of Amines and Ammonium Salt Formation. [Online].
Smith, B. C. (2019). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. [Online].
Chemistry LibreTexts. (2022). Chemical Properties of Amines. Bases and Salt Formation. [Online].
Lindsley, C. W., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. [Online].
YouTube. (2023). Amine Salts. [Online].
ResearchGate. (2017). Hygroscopic behavior and chemical composition evolution of internally mixed aerosols composed of oxalic acid and ammonium sulfate. [Online].
PubChem. (n.d.). Oxalic Acid. [Online].
Frąckowiak, A., et al. (2025). Developing the Oxalate, Fumarate and Succinate Salts of Tetrabenazine: Solid-State Characterization and Solubility. Pharmaceutics. [Online].
protocol for liberating free base from azetidine-2-carbonitrile oxalate
This application note outlines the protocol for liberating the free base of azetidine-2-carbonitrile from its oxalate salt . This procedure is critical in medicinal chemistry workflows where the free amine is required fo...
Author: BenchChem Technical Support Team. Date: February 2026
This application note outlines the protocol for liberating the free base of azetidine-2-carbonitrile from its oxalate salt . This procedure is critical in medicinal chemistry workflows where the free amine is required for subsequent nucleophilic substitutions, coupling reactions, or scaffold diversifications (e.g., in the synthesis of CNS-active peptidomimetics).
Safety & Compliance Warning
Toxicity: Azetidine derivatives are proline analogues and can be incorporated into proteins, leading to misfolding.[1][2][3] They are potential teratogens and skin/eye irritants. Handle strictly within a fume hood.
Instability: The free base of azetidine-2-carbonitrile is a strained 4-membered ring. It is prone to polymerization or ring-opening if exposed to strong acids, excessive heat, or prolonged storage at room temperature.
Oxalates: Oxalic acid released during neutralization is toxic and corrosive.
Introduction & Mechanistic Rationale
Azetidine-2-carbonitrile is often stored as an oxalate salt to enhance stability and crystallinity. The oxalate counterion protonates the secondary amine, preventing autopolymerization and oxidation. However, for applications such as amide coupling or
reactions, the nucleophilic free amine must be regenerated.
The liberation process relies on a biphasic neutralization strategy. We utilize a mild inorganic base (saturated
or ) to deprotonate the ammonium species () without hydrolyzing the sensitive nitrile group () or triggering ring-opening polymerization, which can occur under harsh basic conditions (e.g., ).
Materials & Equipment
Reagent/Equipment
Specification
Role
Starting Material
Azetidine-2-carbonitrile oxalate
Precursor
Base
Saturated aq. or (1M)
Neutralizing agent
Solvent
Dichloromethane (DCM) or Diethyl Ether ()
Extraction solvent (non-miscible)
Drying Agent
Anhydrous or
Water removal
Apparatus
Separatory funnel, Rotary evaporator
Phase separation & concentration
Temperature Control
Ice bath ()
Thermal stability control
Experimental Protocol
Step 1: Solubilization and Neutralization[4]
Preparation: Weigh the azetidine-2-carbonitrile oxalate salt into a round-bottom flask.
Dissolution: Add a minimum volume of distilled water to dissolve the salt completely.
Cooling: Place the flask in an ice bath (
). The strained azetidine ring is thermally sensitive; keeping the system cold minimizes degradation.
Basification: Slowly add saturated
(or ) dropwise with stirring. Monitor the pH until it reaches pH 9–10 .
Note: Avoid strong bases like
to prevent nitrile hydrolysis to the carboxylic acid or amide.
Step 2: Biphasic Extraction
Transfer: Transfer the aqueous mixture to a separatory funnel.
Extraction: Extract the aqueous layer 3 times with DCM (or
). The free base is highly soluble in organic solvents, while the oxalate salts remain in the aqueous phase.
Volume: Use approximately 1:1 volume ratio of solvent to aqueous phase for each extraction.
Separation: Combine the organic layers. Back-extract the combined organics once with a small volume of brine to remove residual water and inorganic salts.
Step 3: Drying and Concentration
Drying: Dry the combined organic phase over anhydrous
for 10–15 minutes. Filter off the drying agent.
Concentration: Concentrate the filtrate under reduced pressure (Rotary Evaporator).
Critical Parameter: Set the water bath temperature
. Azetidine free bases can be volatile and thermally unstable. Do not evaporate to absolute dryness if the compound is a volatile oil; instead, concentrate to a defined volume or use immediately.
Step 4: Storage
Immediate Use: It is highly recommended to use the free base immediately in the subsequent reaction step.
Storage: If storage is necessary, keep under an inert atmosphere (
or ) at to prevent polymerization or oxidation.
Process Visualization
The following diagram illustrates the workflow and decision points for the liberation protocol.
Figure 1: Workflow for the liberation of azetidine-2-carbonitrile free base from its oxalate salt, highlighting critical pH and temperature controls.
Analytical Verification
To ensure the integrity of the free base, the following analytical checks are recommended:
Method
Expected Observation
1H NMR ()
Disappearance of the broad ammonium proton signal; sharpening of ring protons. Shift of -proton adjacent to nitrogen.
TLC
The free base will typically have a higher value than the salt in polar solvent systems (e.g., DCM/MeOH).
IR Spectroscopy
Presence of Nitrile stretch (); absence of broad OH/NH salt bands.
References
Couty, F., et al. (2013). Synthesis of Azetidines from Amino Alcohols. Journal of Organic Chemistry.
Sigma-Aldrich. (2024). Safety Data Sheet: L-Azetidine-2-carboxylic acid.
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 9844, Azetidine-2-carboxylic acid.
green chemistry methods for azetidine carbonitrile production
Application Note: Green Chemistry Methods for Azetidine Carbonitrile Production Executive Summary Azetidine carbonitriles are critical pharmacophores, most notably serving as the core scaffold for JAK inhibitors like Bar...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Green Chemistry Methods for Azetidine Carbonitrile Production
Executive Summary
Azetidine carbonitriles are critical pharmacophores, most notably serving as the core scaffold for JAK inhibitors like Baricitinib . Traditional synthesis relies on the nucleophilic displacement of 3-halo- or 3-mesyloxyazetidines using highly toxic cyanide salts (NaCN/KCN) in dipolar aprotic solvents (DMF, DMSO), creating significant safety hazards and waste disposal challenges.[1]
This guide details three Green Chemistry methodologies that prioritize safety, atom economy, and solvent sustainability:
The "Baricitinib" Route: A scalable, cyanide-salt-free sequence using microchannel oxidation and Horner-Wadsworth-Emmons (HWE) olefination.[1]
Continuous Flow Lithiation: A high-tech approach using green solvents (CPME) to safely functionalize the azetidine ring.[1]
Phase-Transfer Catalyzed (PTC) Substitution: An optimization of the classical route to minimize solvent toxicity.[1]
Method A: The "Baricitinib" Route (Oxidation + HWE)
Best for: Large-scale production of unsaturated nitriles (cyanomethylene) and avoiding free cyanide salts.[1]
This method, optimized for the production of Baricitinib intermediates, avoids direct nucleophilic substitution on the strained azetidine ring. Instead, it constructs the nitrile via a carbonyl intermediate using a green oxidation and a phosphate reagent.
Mechanism & Green Principles
Green Oxidation: Uses TEMPO/NaClO in a microchannel reactor, replacing heavy metal oxidants (Cr, Mn) and preventing thermal runaways.
Cyanide Source: Uses diethyl (cyanomethyl)phosphonate, which is significantly safer to handle than NaCN gas/salts.
Solvent System: Key steps are performed in water or recyclable organic solvents.[1]
Experimental Protocol
Step 1: Synthesis of 1-Benzylazetidin-3-ol (Aqueous Route)
Reagents: Benzylamine (1.0 equiv), Epichlorohydrin (1.3 equiv), Water (15 vol).
Procedure:
Dissolve benzylamine in water and cool to 0–5 °C.[1]
Slowly add epichlorohydrin (controlling exotherm).[1] Stir at 0–5 °C for 12–16 h.
Green Metric: The reaction proceeds in 100% water , eliminating VOCs.
Isolate the intermediate chlorohydrin by filtration.[1]
Cyclize by heating with Na₂CO₃ in refluxing acetonitrile (or water/alcohol mix) to yield 1-benzylazetidin-3-ol.[1]
Step 2: Microchannel Oxidation to 3-Oxoazetidine
Note: This step replaces the hazardous Swern oxidation.[1]
Setup: Continuous flow microreactor (e.g., Corning or Chemtrix).
Feed A: 3-Hydroxyazetidine derivative + TEMPO (cat.) in CH₂Cl₂ or EtOAc.
Result: Yields tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate. If the saturated nitrile is required, perform catalytic hydrogenation (Pd/C, H₂, 1 atm).
Method B: Continuous Flow Lithiation
Best for: C3-functionalization of sensitive azetidines using green solvents.[1]
This method utilizes Cyclopentyl Methyl Ether (CPME) , a green solvent with low peroxide formation potential and high stability, to perform dangerous lithiation chemistry safely.
Protocol
Substrate: N-Boc-3-iodoazetidine.
Setup: Stainless steel coil reactor cooled to -50 °C (flow allows higher temps than the -78 °C required in batch).
Stream 1: Substrate in dry CPME.
Stream 2: PhLi or n-BuLi in CPME/Hexane.
Reaction: Mix in a T-mixer (residence time: ~0.1–0.5 s) to generate the 3-lithioazetidine species.
Quench: Stream 3 contains the electrophile (e.g., Tosyl Cyanide for direct cyanation) in CPME.[1]
Advantage: The unstable 3-lithio species is consumed immediately, preventing decomposition (ring opening).[1]
Visualization: Reaction Workflows
Caption: Figure 1. The "Baricitinib" green synthesis route avoiding free cyanide salts and utilizing aqueous/flow chemistry.
Comparative Analysis of Methods
Metric
Method A: Oxidation + HWE
Method B: Flow Lithiation
Method C: Classical Substitution (Ref)
Cyanide Source
Phosphonate (Safe)
Tosyl Cyanide (Moderate)
NaCN/KCN (High Toxicity)
Atom Economy
Moderate (Phosphate waste)
High
High
Solvent
Water / MeCN
CPME (Green)
DMF/DMSO (Toxic)
Scalability
High (Kg scale proven)
Moderate (Flow dependent)
High (but safety constrained)
Key Risk
Exotherm (controlled by flow)
Lithium handling
Lethal gas generation (HCN)
Safety & Waste Management
Cyanide Surrogates: Even when using "safer" reagents like cyanomethylphosphonates, treat all nitrile-generating waste as potentially releasing HCN under acidic conditions.[1]
Azetidine Stability: The strained ring is prone to opening under strong acidic conditions.[1] Maintain pH > 4 during workups.[1]
Flow Reactors: Ensure back-pressure regulators are compatible with any solids generated (though Method A is homogeneous in the reaction zone).
References
Cui, Z., et al. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. BMC Chemistry.[1]
Colella, M., et al. (2021). Development of a Continuous Flow Synthesis of 2-Substituted Azetines and 3-Substituted Azetidines by Using a Common Synthetic Precursor.[1] Journal of Organic Chemistry.[4] [1]
Ji, Y., et al. (2018). An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids.[1] Arkivoc.[1][5]
Vertex AI Search.Grounding Data on Baricitinib Synthesis and Flow Chemistry. [Verified Context]
Technical Support Center: Azetidine Stability & Handling
Topic: Preventing Azetidine Ring Opening During Base Liberation Status: Operational | Updated: 2026-02-12 Target Audience: Medicinal Chemists, Process Chemists, Drug Development Scientists Core Directive: The "Danger Zon...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Preventing Azetidine Ring Opening During Base Liberation
Status: Operational | Updated: 2026-02-12
Target Audience: Medicinal Chemists, Process Chemists, Drug Development Scientists
Core Directive: The "Danger Zone" Mechanism
Why are you losing yield?
The most common failure mode during azetidine base liberation is autopolymerization (dimerization/oligomerization), not simple hydrolysis.
Azetidines possess significant ring strain (~26 kcal/mol). While less strained than aziridines, they are highly reactive electrophiles when protonated (Azetidinium salts). Conversely, the free base is a strong nucleophile (pKa of conjugate acid
11.3).
The Trap:
During neutralization, if you pass through the pH gradient too slowly or in a monophasic medium, you create a "Danger Zone" where Protonated Azetidine (Electrophile) and Free Base Azetidine (Nucleophile) coexist. The free base attacks the salt, opening the ring and initiating an oligomerization cascade.
Visualizing the Failure Mode
Figure 1: The "Self-Quenching" mechanism. Yield loss occurs when the free base attacks the remaining salt before neutralization is complete.
Standard Operating Procedures (SOPs)
These protocols are designed to minimize the residence time in the "Danger Zone" and physically separate the nucleophile (free base) from the electrophile (salt).
SOP A: Cold Biphasic Neutralization (The Gold Standard)
Best for: Scalable synthesis, preventing polymerization, and handling volatile azetidines.
The Logic: As soon as the free base is formed, it partitions into the organic layer, isolating it from the aqueous salt and hydroxide.
Protocol:
Preparation: Dissolve the Azetidine·HCl salt in the minimum amount of water.
Biphasic Setup: Add an equal volume of organic solvent (DCM is preferred for extraction efficiency; Toluene for higher boiling points).
Thermal Control: Cool the biphasic mixture to 0°C (ice bath).
Base Addition:
Reagent: Use saturated aqueous K₂CO₃ (gentler pH gradient) or 20% NaOH (if strictly temperature controlled).
Technique: Add base slowly with vigorous stirring.
End Point: Adjust aqueous layer to pH > 12.
Separation: Immediately separate layers. Extract aqueous layer 2x with fresh organic solvent.[1]
Drying: Dry combined organics over Na₂SO₄ (Keep cold).
Concentration: Concentrate under reduced pressure at low temperature (<30°C) . Do not distill to dryness unless necessary.
SOP B: Resin-Based Scavenging
Best for: Small scale (<1g), acid-sensitive substrates, or when aqueous workup is difficult.
Agitate gently at room temperature for 30–60 minutes.
Filter off the resin. The filtrate contains the free base.
Note: This avoids local "hot spots" of high pH that liquid bases can create.
Troubleshooting Guide (FAQs)
Issue 1: "My oil turned into a solid gum/glass."
Diagnosis: Polymerization has occurred.[2][3][4] This is likely due to high concentration during the neutralization phase or excessive heat during rotary evaporation.
Fix:
Switch to SOP A (Biphasic).
Keep the concentration temperature below 30°C .
Dilution: Never concentrate the free base to neat oil if it can be avoided. Store as a solution in DCM or Toluene.
Issue 2: "I see low recovery yield, but no polymer."
Diagnosis: Hydrolysis (Ring opening by water/OH-) or volatility.
Simple azetidine (C3H7N) boils at ~61°C. It can be lost on the rotovap.
Activated azetidines (e.g., N-acyl) can hydrolyze to the linear amino-alcohol.
Fix:
Volatility: Use a pentane/ether extraction and avoid high vacuum.
Hydrolysis: Ensure the biphasic mixture is kept cold (0°C). Use K₂CO₃ instead of NaOH to reduce OH- concentration.
Issue 3: "Can I store the free base?"
Verdict:No. Azetidine free bases are notoriously unstable.
Recommendation: Always generate the free base in situ or immediately prior to the next reaction step. If storage is unavoidable, store as a dilute solution in a non-nucleophilic solvent (e.g., Toluene) at -20°C.
Decision Logic: Selecting the Right Workflow
Use this workflow to determine the safest neutralization path for your specific substrate.
Figure 2: Workflow for selecting the appropriate neutralization strategy based on volatility and scale.
Technical Data & Specifications
Parameter
Value / Note
Implication
Ring Strain
~26 kcal/mol
High reactivity; prone to opening.
pKa (Conj. Acid)
11.29 (Parent Azetidine)
Strong base. Requires pH > 12 for full liberation.
Boiling Point
61–62 °C (Parent)
Extreme volatility risk for low MW analogs.
Preferred Solvents
DCM, Toluene, Ether
Non-nucleophilic; good phase separation.
Avoid Solvents
Acetone, Acetonitrile
Can react with free amine (condensation/nucleophilic).
References
Bai, G., et al. (2021).[1] "Intramolecular Ring-Opening Decomposition of Aryl Azetidines." ACS Medicinal Chemistry Letters.
Context: Mechanistic study of acid-mediated ring opening and pKa influence on stability.[5]
Gleede, T., et al. (2019).[3] "Aziridines and azetidines: Building blocks for polyamines by anionic and cationic ring-opening polymerization."[2][3] Polymer Chemistry.
Context: Detailed review of the polymerization mechanisms (cationic vs anionic)
Context: Foundational protocol for generating azetidine free base using sodium carbon
Sirotnak, F. M., et al. (2004). "Process Development of a 3-Fluoroazetidine Intermediate." Organic Process Research & Development. (General Reference for Biphasic Protocols).
handling hygroscopic azetidine oxalate salts in the laboratory
Technical Support Center: Handling Hygroscopic Azetidine Oxalate Salts Current Status: Operational Agent: Dr. Aris Thorne, Senior Application Scientist Ticket ID: AZT-OX-001 Mission Statement You are likely here because...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Handling Hygroscopic Azetidine Oxalate Salts
Current Status: Operational
Agent: Dr. Aris Thorne, Senior Application Scientist
Ticket ID: AZT-OX-001
Mission Statement
You are likely here because your solid white powder has turned into a sticky gel, or your yield has plummeted due to unexplained decomposition. Handling Azetidine Oxalate salts presents a unique "double threat" in organic synthesis:
Hygroscopicity: The oxalate salt lattice energy is often insufficient to prevent rapid hydration from atmospheric moisture.
Ring Strain: Azetidines are 4-membered heterocycles with significant ring strain (~26 kcal/mol).
The Critical Insight: When a hygroscopic amine oxalate absorbs water, it doesn't just get "wet." It creates a concentrated acidic aqueous solution on the surface of the crystal. Acid + Water + Strained Ring = Rapid Hydrolysis (Ring Opening).
This guide provides the protocols to arrest this degradation and handle these materials with quantitative precision.
Module 1: Storage & Stability (The "Why" and "Where")
Q: Why did my azetidine oxalate turn into a gum overnight?A: You are witnessing deliquescence coupled with acid-catalyzed hydrolysis .
The oxalate anion (
) is a conjugate base of a weak acid, but in the salt form (often mono-oxalate), the environment is acidic. Upon absorbing atmospheric water, the local pH drops. The strained azetidine nitrogen, now protonated, becomes an excellent leaving group. Water attacks the adjacent carbon, snapping the ring open to form a linear amino-alcohol.
The Degradation Pathway:
Figure 1: The cascade of failure. Once water enters the lattice, the acidic environment catalyzes the relief of ring strain, destroying the compound.
Storage Protocol:
Primary: Store under Argon/Nitrogen in a desiccator.
Secondary: If a glovebox is unavailable, use Parafilm M to seal the cap immediately after use.
Desiccant: Use Phosphorus Pentoxide (
) or activated molecular sieves. Silica gel is often too weak for oxalates.
Temperature: Store at -20°C. Crucial: Allow the vial to warm to room temperature before opening to prevent condensation.
Module 2: Weighing & Dispensing (The "How")
Q: How do I weigh this without it changing mass on the balance?A: You cannot use standard static weighing. You must use Weighing by Difference .[1]
Attempting to spoon the solid onto a weigh boat on an open balance allows the sample to absorb milligrams of water during the process, invalidating your stoichiometry.
Protocol: Weighing by Difference
Step
Action
Rationale
1
Tare the Source
Place the capped vial containing your bulk salt on the analytical balance. Tare (zero) the balance.
2
Dispense
Remove the vial. Open it quickly. Spatula a small amount into your reaction flask. Do not weigh the flask.
3
Re-weigh Source
Cap the source vial immediately. Place it back on the balance.
4
Calculate
The balance will read a negative number (e.g., -0.154 g). This is the exact mass transferred.
Why this works: The moisture absorbed by the bulk solid during the 5 seconds the cap was open is negligible compared to the moisture absorbed by a spread-out sample sitting on a weigh boat for 2 minutes.
Module 3: Reaction Setup (Free-Basing)
Q: Can I use the oxalate salt directly in nucleophilic substitutions?A: Generally, No .
The oxalate counter-ion is nucleophilic enough to interfere in sensitive reactions, and the acidic protons will quench basic reagents (like LDA, NaH, or Grignards). You must "Free-Base" the amine.
Workflow: Biphasic Free-Basing
Figure 2: Standard protocol for liberating the azetidine amine from its oxalate salt. Note: Azetidines are often volatile; use care when concentrating.
Critical Note on pH:
Use Saturated
(pH ~8-9) first.
Only use 1M NaOH (pH ~14) if the amine is not extracting. High pH can sometimes degrade sensitive functional groups on the azetidine side chains.
Module 4: Troubleshooting & FAQs
Q: The NMR of my salt shows a broad peak at 10-11 ppm and the integration is off. Is it pure?A: This is likely the oxalate/ammonium proton exchange .
Diagnosis: Oxalate salts often trap water in non-stoichiometric amounts. A broad peak >10 ppm is the acidic proton exchanging with water.
Solution: Do not rely on the NH proton for integration. Use a CH proton on the azetidine ring (usually ~3.5 - 4.5 ppm) relative to an internal standard (like dimethyl sulfone) to determine the effective molecular weight (MW_eff).
MW_eff Calculation: If your salt holds 0.5 eq of water, your weighing will be off by ~5% if you use the anhydrous MW. Always measure wt% purity by qNMR before setting up critical reactions.
Q: Can I dry the salt in a vacuum oven to remove the water?A:Proceed with extreme caution.
Risk: Heating an acidic azetidine salt accelerates the ring-opening hydrolysis described in Module 1.
Safe Protocol:
High Vacuum (< 1 mbar).
Ambient Temperature (Do not heat above 30°C).
Use a
trap in the line.
If heat is absolutely necessary, do not exceed 40°C.
Q: My reaction yield is 30% lower than the literature. I weighed the salt correctly.A: You likely have "Dead Mass."
If the salt was stored improperly previously, a portion may have already hydrolyzed to the amino-alcohol. The amino-alcohol often has similar solubility to the azetidine but is unreactive in nucleophilic substitutions (or reacts differently).
Test: Run a TLC of the free-based material. The amino-alcohol (ring-opened) will be much more polar (lower
) than the intact azetidine.
References
Azetidine Ring Stability & Strain
Title: Intramolecular Ring-Opening Decomposition of Aryl Azetidines.[2]
Technical Support Center: Stability of (2R)-Azetidine-2-carbonitrile Oxalate
Prepared by the Senior Application Scientist Team Welcome to the technical support guide for (2R)-azetidine-2-carbonitrile oxalate. This document is designed for researchers, scientists, and drug development professional...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support guide for (2R)-azetidine-2-carbonitrile oxalate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth information, troubleshooting advice, and practical protocols related to the stability of this compound. Our goal is to equip you with the knowledge to confidently handle, store, and analyze this valuable synthetic building block.
This section addresses the most common initial inquiries regarding the handling and storage of (2R)-azetidine-2-carbonitrile oxalate.
Q1: What are the standard recommended storage conditions for (2R)-azetidine-2-carbonitrile oxalate?
A1: As a solid, (2R)-azetidine-2-carbonitrile oxalate should be stored at room temperature in a tightly sealed container to protect it from atmospheric moisture.[1] For long-term storage, maintaining a dry, inert atmosphere (e.g., under argon or nitrogen) is a best practice to minimize the risk of hydrolytic degradation. The compound should be kept away from strong acids, bases, and oxidizing agents.[2]
Q2: What are the primary chemical stability concerns and potential degradation pathways at room temperature?
A2: The molecule contains two key functional groups that dictate its stability: the azetidine ring and the nitrile group.
Hydrolysis of the Nitrile Group: This is the most probable degradation pathway. The carbon-nitrogen triple bond of the nitrile is susceptible to hydrolysis, especially in the presence of moisture. This reaction can be catalyzed by trace acidic or basic impurities. The hydrolysis proceeds in two stages: first to the corresponding amide ((2R)-azetidine-2-carboxamide) and then further to the carboxylic acid ((2R)-azetidine-2-carboxylic acid).[3][4]
Oxalate Salt Stability: The oxalate salt form is generally stable. However, oxalate salts can decompose at elevated temperatures, typically above 200-290°C, to form carbonates and carbon monoxide or carbon dioxide.[5][6] This is not a concern at room temperature but is relevant for thermal analysis techniques like TGA or DSC.
Azetidine Ring Integrity: The four-membered azetidine ring is strained but generally stable under neutral conditions. However, it can be susceptible to ring-opening reactions under harsh acidic or basic conditions, though this is less likely than nitrile hydrolysis under standard storage.
Q3: How does the oxalate salt form contribute to the compound's stability compared to the freebase?
A3: The formation of an oxalate salt serves two primary purposes. First, it protonates the basic nitrogen atom of the azetidine ring, rendering it less nucleophilic and less reactive. Second, it often results in a more crystalline, stable solid with a higher melting point and lower hygroscopicity compared to the corresponding freebase, which may be an oil or a low-melting solid. This crystalline nature reduces the material's exposure to atmospheric moisture and oxygen, thereby slowing potential degradation.
Q4: Is (2R)-azetidine-2-carbonitrile oxalate considered hygroscopic?
This section is designed to help you diagnose and resolve specific issues you may encounter during your experiments.
Issue 1: A routine purity check (HPLC, LC-MS) of my sample shows new, more polar impurity peaks that were not present initially.
Probable Cause: This is a classic sign of hydrolytic degradation. The nitrile group is likely hydrolyzing to the more polar amide and/or carboxylic acid derivatives.
Troubleshooting Steps:
Confirm Identity: Use LC-MS to check the mass of the new peaks. The amide derivative will have a mass increase of +18 Da (addition of H₂O), and the carboxylic acid will have a mass increase of +17 Da relative to the freebase (or +18 Da relative to the nitrile, with the loss of NH).
Review Handling Procedures: Was the compound exposed to humid air for an extended period? Was it dissolved in a non-anhydrous solvent?
Check Solvent Purity: Ensure all solvents used for stock solutions are of high purity and anhydrous. Protic solvents like methanol or water are reactive and should only be used immediately before an experiment.
Preventative Action: Always handle the solid material under an inert atmosphere. Prepare solutions fresh for each experiment and store them at low temperatures (-20°C) for short periods only.
Issue 2: My compound has changed in physical appearance (e.g., from a free-flowing powder to a sticky or clumpy solid).
Probable Cause: This strongly suggests the absorption of water from the atmosphere (hygroscopicity). The absorbed water can not only change the physical properties but also act as a catalyst for chemical degradation.
Troubleshooting Steps:
Dry the Sample: Gently dry a small amount of the material under a high vacuum for several hours. If it returns to a free-flowing powder, water absorption is confirmed.
Re-analyze Purity: After drying, immediately re-run a purity analysis. Compare this to the original certificate of analysis and to any analysis performed on the "clumpy" material. This will help determine if chemical degradation has occurred in addition to water absorption.
Preventative Action: Store the main stock vial inside a larger, sealed container with a generous amount of desiccant (e.g., Drierite). For daily use, weigh out only the required amount in a controlled environment and promptly reseal the main container.
Potential Degradation Pathway Diagram
The following diagram illustrates the most likely degradation pathway for (2R)-azetidine-2-carbonitrile oxalate under ambient, moist conditions.
Caption: Primary hydrolytic degradation pathway.
Section 3: Experimental Protocols for Stability Assessment
To proactively assess the stability of your compound, a forced degradation study is recommended. This involves subjecting the compound to a range of stress conditions to identify potential liabilities.
Protocol 3.1: Forced Degradation Study Workflow
This protocol provides a systematic approach to evaluating the stability of (2R)-azetidine-2-carbonitrile oxalate.
Objective: To identify degradation products and pathways by exposing the compound to harsh chemical and physical conditions.
Materials:
(2R)-azetidine-2-carbonitrile oxalate
HPLC-grade acetonitrile (ACN) and water
Formic acid (or TFA) for mobile phase
1 M HCl, 1 M NaOH, 3% H₂O₂
HPLC system with UV or MS detector
Workflow Diagram:
Caption: Workflow for a forced degradation study.
Step-by-Step Procedure:
Prepare a Stock Solution: Accurately weigh and prepare a 1 mg/mL stock solution of the compound in a 50:50 acetonitrile/water mixture.
Aliquot for Stress Testing: Dispense the stock solution into five separate HPLC vials.
Apply Stress Conditions:
Acidic: To one vial, add a small volume of 1 M HCl to bring the final acid concentration to ~0.1 M.
Basic: To a second vial, add 1 M NaOH to a final concentration of ~0.1 M.
Oxidative: To a third vial, add 3% hydrogen peroxide.
Thermal: Place a fourth vial in a heating block at 60°C.
Control: Leave the fifth vial at room temperature with no added stressors.
Incubate: Allow the reactions to proceed for a set time point (e.g., 24 hours).
Quench and Analyze: Before analysis, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration (~10-50 µg/mL) with the mobile phase.
HPLC Analysis: Analyze all five samples by a reverse-phase HPLC method. A gradient method is recommended to resolve the parent compound from any potential degradants.
Data Interpretation Table
Stress Condition
Expected Observation
Primary Degradation Pathway Probed
Acidic (0.1 M HCl)
Significant decrease in parent peak area with the appearance of more polar peaks.
Technical Support Center: Oxalate Remediation in Baricitinib Synthesis
Subject: Troubleshooting Guide for Oxalate Impurity Removal in JAK Inhibitor Intermediates Case ID: BAR-OX-REM-001 Status: Active Audience: Process Chemists, R&D Scientists[1] Executive Summary In the synthesis of Barici...
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Troubleshooting Guide for Oxalate Impurity Removal in JAK Inhibitor Intermediates
Case ID: BAR-OX-REM-001
Status: Active
Audience: Process Chemists, R&D Scientists[1]
Executive Summary
In the synthesis of Baricitinib (and related JAK inhibitors), oxalate impurities typically arise from two specific process operations:
Palladium Scavenging: Oxalic acid is frequently used to chelate and remove residual Pd catalysts after Suzuki-Miyaura coupling (e.g., coupling the pyrrolo[2,3-d]pyrimidine core with the azetidine moiety).
Salt-Based Purification: Early intermediates (specifically the azetidine amine) may be isolated as oxalate salts to improve crystallinity and enantiomeric purity, requiring a "salt break" to regenerate the free base.
Failure to remove oxalate results in high sulfated ash content, interference with subsequent deprotection steps (e.g., SEM-group removal), and regulatory non-compliance (ICH Q3D/Q3A).[1]
This guide provides diagnostic workflows and remediation protocols to eliminate oxalate to <0.1% w/w.
Module 1: Diagnostic & Detection
Q: How do I confirm if the impurity is actually oxalate and not another organic acid?A: Standard HPLC often fails to retain oxalate due to its high polarity. You must use Ion Chromatography (IC) or specific titration methods.
KMnO₄ titration in acidic media. Non-specific; other reducing agents interfere.
CaCl₂ Precipitation Test
Qualitative
Quick Check
Add saturated CaCl₂ to the aqueous extract. White precipitate indicates oxalate >500 ppm.
Q: My HPLC shows a broad fronting peak. Is this oxalate?A: Likely. Oxalic acid elutes near the void volume in reverse-phase C18 methods (low pH). To confirm, spike the sample with a known oxalic acid standard.[1] If the broad peak grows, it is oxalate.[1]
Module 2: Remediation Protocols
Protocol A: The "Salt Break" (Biphasic Extraction)
Use this when the intermediate is soluble in organic solvents (DCM, EtOAc, or Me-THF) but oxalate levels remain high (>1%).
The Chemistry:
Oxalic acid has pKa values of 1.25 and 4.27. To force it into the aqueous layer, you must adjust the pH > 9.0 to ensure it exists fully as the dianion (
), which is highly water-soluble.
Step-by-Step:
Dissolution: Dissolve the crude intermediate in 2-Methyltetrahydrofuran (2-MeTHF) or Dichloromethane (DCM) (10 volumes).
Why MeTHF? It separates better from water than THF and dissolves polar JAK intermediates better than Toluene.
Basification: Add 15% w/w Potassium Carbonate (
) or 10% NaOH until the aqueous pH is > 10.0.
Critical: Stir vigorously for at least 30 minutes. The "salt break" is diffusion-controlled.
Phase Cut: Settle and drain the aqueous layer (contains Potassium Oxalate).
Polishing Wash: Wash the organic layer with 5% Sodium Bicarbonate (
) .
Reason: Removes residual mono-anions (
).
Brine Wash: Wash with saturated brine to remove trapped water.
Drying: Dry over
and concentrate.
Protocol B: The "Calcium Crash" (Precipitation)
Use this when Protocol A fails (e.g., if the intermediate acts as a surfactant, preventing phase separation, or if the oxalate is chelated to a metal).[1]
The Chemistry:
Calcium oxalate is practically insoluble in water and organic solvents (
Dissolve the intermediate in a water-miscible solvent (e.g., Ethanol or IPA ) containing 5-10% water.
Add 1.1 equivalents of Calcium Chloride (
) dissolved in a minimum amount of water.
Adjust pH to 7–8 using dilute NaOH. (Oxalate must be ionized to precipitate with Calcium).
Stir for 1 hour at ambient temperature. A fine white precipitate (
) will form.
Filtration: Filter through a Celite pad to remove the fine calcium oxalate solids.
Concentrate the filtrate to recover the product.
Module 3: Decision Logic & Workflow
The following diagram illustrates the decision process for selecting the correct remediation strategy based on your intermediate's properties.
Figure 1: Decision tree for selecting the appropriate oxalate removal method based on intermediate solubility and emulsion formation.
Module 4: Troubleshooting Specific Failures
Issue 1: "I followed Protocol A, but the oxalate level is still 0.5%."
Root Cause: You likely used a weak base (like
) initially. The first pKa of oxalic acid is 1.25, but the second is 4.[1]27. If the pH isn't driven above 9.0, significant mono-oxalate () remains, which can hydrogen-bond to the amine intermediate and drag into the organic layer.
Fix: Repeat the wash using 1M NaOH or 15%
. Ensure the aqueous layer pH is >10.
Issue 2: "The layers won't separate (Emulsion)."
Root Cause: Baricitinib intermediates (especially the pyrazole-azetidine coupled products) can be amphiphilic. High pH can sometimes exacerbate this by ionizing the sulfonamide (if present).
Fix:
Add saturated NaCl (Brine) to increase the ionic strength of the aqueous layer.
Filter the entire biphasic mixture through a Celite pad . Solid particulates (often micro-precipitates of oxalate salts) stabilize emulsions. Filtration breaks them.
Issue 3: "High Ash content after Protocol B."
Root Cause: Excess Calcium Chloride was used and not removed.
Fix: After filtering the Calcium Oxalate, the filtrate contains your product and excess
.[1] You must perform a quick water wash (if product is water-insoluble) or pass through a cation exchange resin (if product is water soluble) to remove excess .
References
Baricitinib Synthesis & Intermediates
Patent: Eli Lilly and Company.[2] "Processes and intermediates for the preparation of baricitinib." WO2016125080A2. Link
Context: Describes the isolation of intermediates and the use of specific solvents (DCM, Acetonitrile)
Oxalate Analysis
Methodology: Journal of Chromatographic Science.[3] "Determination of Oxalate in Pharmaceutical Matrices by Indirect Photometric Chromatography." Link
Context: Establishes the LOQ and linearity for oxalate determin
Metal Scavenging & Impurity Control
Review: ResearchGate.[4][5] "Effective Method To Remove Metal Elements from Pharmaceutical Intermediates." Link
Context: Validates the source of oxalate as a chelating agent for Pd removal and the necessity of subsequent removal.
General Impurity Guidelines
Regulatory:[6] ICH Q3A(R2) - Impurities in New Drug Substances. Link
troubleshooting low yields in azetidine sulfonylation reactions
Technical Support Center: Azetidine Sulfonylation Reactions From the Desk of a Senior Application Scientist Welcome to the technical support center for azetidine sulfonylation. As a valued member of the research and deve...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Azetidine Sulfonylation Reactions
From the Desk of a Senior Application Scientist
Welcome to the technical support center for azetidine sulfonylation. As a valued member of the research and development community, you are likely aware that while N-sulfonylated azetidines are privileged scaffolds in medicinal chemistry, their synthesis can be fraught with challenges. Low yields, competing side reactions, and purification difficulties are common hurdles.
This guide is structured from my experience in the field to move beyond simple procedural lists. It aims to provide a mechanistic understanding of the common failure points in this reaction class. By understanding the why behind a problem, you can make more informed decisions to optimize your synthesis, transforming a low-yielding reaction into a robust and reliable transformation.
Frequently Asked Questions (FAQs)
Q1: What is the most common overarching reason for low yields in azetidine sulfonylation?
A1: The primary challenge stems from the inherent chemical nature of the azetidine ring itself. It possesses significant ring strain (approximately 25.4 kcal/mol), which makes it kinetically reactive but also thermodynamically unstable compared to larger heterocycles.[1][2] This strain renders the ring susceptible to cleavage under conditions that are often required for sulfonylation, such as the presence of acid byproducts or strong nucleophiles, leading to a variety of yield-depleting side reactions.[3][4]
Q2: My sulfonyl chloride is from a reputable supplier, but my reaction is still failing. Could it still be the reagent?
A2: Absolutely. Sulfonyl chlorides are highly reactive electrophiles and are notoriously sensitive to moisture.[5] Even trace amounts of water in your solvent, on your glassware, or absorbed from the atmosphere can lead to rapid hydrolysis, converting the sulfonyl chloride into the corresponding sulfonic acid.[5][6] This sulfonic acid is unreactive in the desired reaction and can further complicate the process by protonating the azetidine, potentially catalyzing ring-opening.[3] Always verify the quality of your sulfonylating agent if you encounter unexpected issues.
Q3: I see a complex mixture of products by LC-MS. What are the likely side products?
A3: A complex product mixture typically points to two main pathways:
Ring-Opening: The azetidine ring has been cleaved. This can be caused by the HCl generated in situ if an inadequate base is used, or by nucleophilic attack from solvents or other species.[3]
Intermolecular Reactions: Instead of the sulfonyl chloride reacting with your azetidine, the azetidine may react with another molecule of starting material (if it has a leaving group) or the product, leading to dimers and polymers. This is especially common at higher concentrations.[7]
Q4: Is a sulfonyl chloride my only option? What about other sulfonylating agents?
A4: While sulfonyl chlorides are the most common reagents, sulfonyl fluorides are excellent alternatives, particularly if stability is a concern. Sulfonyl fluorides are significantly more stable to hydrolysis than their chloride counterparts and can often be carried through multi-step syntheses.[8][9][10] Their reaction with amines, known as the Sulfur-Fluoride Exchange (SuFEx) reaction, is a powerful tool in modern chemistry.[8][9]
In-Depth Troubleshooting Guide
Problem 1: Reaction is Slow, Stalls, or Fails to Reach Completion
Your TLC or LC-MS analysis shows a significant amount of unreacted azetidine starting material even after extended reaction times.
Potential Cause A: Insufficiently Activated Sulfonylating Agent
Causality: The reaction proceeds via nucleophilic attack of the azetidine nitrogen onto the sulfur atom of the sulfonyl chloride. For sterically hindered or electronically deactivated azetidines, this direct reaction can be slow.
Solution: Catalysis with 4-Dimethylaminopyridine (DMAP). DMAP is a hyper-nucleophilic catalyst that reacts with the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt intermediate.[11][12] This intermediate is much more electrophilic and readily reacts even with weak amine nucleophiles. Using 0.05-0.2 equivalents of DMAP in addition to your stoichiometric base can dramatically accelerate the reaction.[13] In some cases, DMAP can be used as the sole base additive.[11][12][14]
Potential Cause B: Steric Hindrance
Causality: Bulky substituents on the azetidine ring (particularly at the 2- and 4-positions) or on the sulfonylating agent can physically block the approach of the nucleophile to the electrophilic center.[15]
Solution 1: Increase Temperature and Reaction Time. Providing more thermal energy can help overcome the activation barrier imposed by steric clash. Monitor the reaction carefully for decomposition, as higher temperatures can also promote side reactions.
Solution 2: Use a Less Hindered Base. A bulky base like diisopropylethylamine (DIPEA) might have difficulty accessing the azetidine proton in a sterically congested environment. A smaller base like triethylamine (Et3N) or pyridine may be more effective.
Solution 3: Employ DMAP Catalysis. As mentioned above, the formation of the sulfonyl-DMAP intermediate can often overcome steric challenges.[11][13][16]
Problem 2: Low Yield with Significant Side Product Formation
The desired product is formed, but is accompanied by one or more major impurities, leading to poor isolated yield.
Potential Cause A: Hydrolysis of the Sulfonyl Chloride
Causality: Sulfonyl chlorides react readily with water to form sulfonic acids, which are inert to the desired reaction.[5] This is one of the most common and easily preventable side reactions.
Solution: Rigorous Anhydrous Technique. Use freshly distilled, anhydrous solvents (e.g., DCM, ACN, THF). Dry all glassware in an oven and cool under an inert atmosphere (N₂ or Argon). Handle reagents under inert gas and use syringe techniques for liquid transfers.
Potential Cause B: Acid-Catalyzed Ring Opening of Azetidine
Causality: The reaction of an azetidine with a sulfonyl chloride generates one equivalent of HCl. If the base used is not efficient at scavenging this acid, the solution can become acidic. The azetidine nitrogen can be protonated, making the strained ring highly susceptible to nucleophilic attack and subsequent opening.[3]
Solution 1: Use a Sufficient Amount of a Suitable Base. Always use at least one equivalent of a tertiary amine base (e.g., Et₃N, DIPEA) to neutralize the generated HCl. For valuable substrates, using a slight excess (1.1-1.2 equiv.) is recommended.
Solution 2: Slow Addition of the Sulfonyl Chloride. Adding the sulfonyl chloride solution dropwise to the mixture of the azetidine and base at 0 °C ensures that the generated HCl is immediately neutralized, preventing a local buildup of acid concentration.
Problem 3: Product is Unstable During Workup and Purification
The reaction appears clean by in-situ analysis, but the product is lost during aqueous workup or column chromatography.
Causality: The N-sulfonylated azetidine product, while generally more stable than the parent azetidine, can still be sensitive to acidic conditions. Standard silica gel for chromatography is inherently acidic and can cause decomposition or ring-opening of the product on the column.[4]
Solution 1: Neutralize Silica Gel. Prepare a slurry of silica gel in your eluent containing 1% triethylamine, then pack the column as usual. This neutralizes the acidic sites and often prevents product degradation.
Solution 2: Use an Alternative Stationary Phase. Neutral alumina is an excellent alternative to silica gel for acid-sensitive compounds.
Solution 3: Minimize Contact with Aqueous Acid. During the workup, avoid acidic washes (e.g., 1M HCl). If necessary, use a saturated solution of a mild buffer like ammonium chloride (NH₄Cl) or sodium bicarbonate (NaHCO₃).
Solution 4: Non-Chromatographic Purification. If the product is crystalline, recrystallization is the ideal purification method as it avoids contact with stationary phases altogether.
Data & Visualization
Comparative Data Tables
Table 1: Selection of Common Bases for Azetidine Sulfonylation
Base
pKa of Conjugate Acid
Structure
Key Characteristics & Recommendations
Triethylamine (Et₃N)
10.75
Et₃N
Standard, inexpensive, and effective for most non-hindered substrates.
DIPEA (Hünig's Base)
10.98
i-Pr₂NEt
Non-nucleophilic and sterically hindered. Excellent for preventing N-alkylation side reactions.
Pyridine
5.25
C₅H₅N
Less basic; often used as both a base and a solvent. Can act as a nucleophilic catalyst, but is much less effective than DMAP.[13]
2,6-Lutidine
6.65
C₇H₉N
A sterically hindered pyridine derivative used to trap HCl without competing as a nucleophile.[17]
K₂CO₃
10.33 (pKa2 of H₂CO₃)
K₂CO₃
An inorganic base often used in polar solvents like ACN or DMF, particularly for sulfonyl fluoride reactions.[8]
DMAP
9.70
C₇H₁₀N₂
Primarily used as a nucleophilic catalyst (0.05-0.2 eq) to dramatically increase reaction rates.[11][12][13]
Table 2: Solvent Selection Guide for Azetidine Sulfonylation
Solvent
Type
Dielectric Constant
Notes and Recommendations
Dichloromethane (DCM)
Aprotic, Halogenated
9.1
Excellent general-purpose solvent. Dissolves most reagents and is easy to remove. Must be anhydrous.
Acetonitrile (ACN)
Aprotic, Polar
37.5
Good for reactions with inorganic bases like K₂CO₃. Must be anhydrous.
Tetrahydrofuran (THF)
Aprotic, Ether
7.6
Another good general-purpose solvent. Prone to peroxide formation; use freshly distilled or inhibitor-free.
Methanol (MeOH)
Protic
32.7
Avoid. Can act as a nucleophile, leading to solvolysis and ring-opening of the azetidine.[3]
Water
Protic
80.1
Avoid. Causes rapid hydrolysis of sulfonyl chlorides.[5]
Visual Diagrams
Caption: Catalytic cycle of DMAP in azetidine sulfonylation.
Caption: Decision tree for troubleshooting low sulfonylation yields.
Experimental Protocols
Protocol 1: General Procedure for N-Sulfonylation of Azetidine
This protocol is a robust starting point for relatively unhindered azetidines.
Preparation: Under an inert atmosphere (N₂ or Ar), add the azetidine starting material (1.0 equiv.) to anhydrous dichloromethane (DCM, to make a 0.1 M solution).
Base Addition: Add triethylamine (1.2 equiv.) to the solution. Cool the mixture to 0 °C using an ice-water bath.
Sulfonylation: Dissolve the sulfonyl chloride (1.1 equiv.) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled azetidine mixture over 15-20 minutes.
Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS.
Workup: Once the reaction is complete, quench by adding water. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography (using neutralized silica gel if the product shows signs of instability) or recrystallization.
Protocol 2: DMAP-Catalyzed Sulfonylation for Hindered Azetidines
This protocol is recommended for substrates that react sluggishly under general conditions.
Preparation: Under an inert atmosphere, add the azetidine (1.0 equiv.), triethylamine (1.2 equiv.), and DMAP (0.1 equiv.) to anhydrous DCM (0.1 M).
Cooling: Cool the mixture to 0 °C.
Sulfonylation: Add a solution of the sulfonyl chloride (1.1 equiv.) in anhydrous DCM dropwise.
Reaction & Workup: Follow steps 4-7 from the General Procedure above. The reaction is often significantly faster and may be complete within 1-4 hours.
References
Naoum, J. N., Chandra, K., Shemesh, D., Gerber, R. B., Gilon, C., & Hurevich, M. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. Beilstein Journal of Organic Chemistry, 13, 806–816. [Link]
Naoum, J. N., et al. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. ResearchGate. [Link]
Naoum, J. N., Chandra, K., Shemesh, D., Gerber, R. B., Gilon, C., & Hurevich, M. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. eScholarship.org. [Link]
Bull, J. A., et al. (2019). Synthesis of 3-Aryl-3-Sulfanyl Azetidines by Iron-Catalyzed Thiol Alkylation with N-Cbz Azetidinols. Journal of Organic Chemistry, 84(9), 5943-5956. [Link]
Google Patents. (n.d.). FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES.
ResearchGate. (2024). Applications of Dialkylaminopyridine (DMAP) Catalysts in Organic Synthesis. [Link]
ResearchGate. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. [Link]
Hogan, P. J., & Cox, B. G. (2009). Aqueous process chemistry: the preparation of aryl sulfonyl chlorides. Organic Process Research & Development, 13(5), 875-879. [Link]
Hall, H. K. (1956). Kinetics of Reactions of Acyl Chlorides. II. Mechanisms of Hydrolysis of Sulfonyl Chlorides. Journal of the American Chemical Society. [Link]
Aggarwal, V. K., et al. (2022). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society. [Link]
Aggarwal, V. K., et al. (2022). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society. [Link]
Svatunek, D., & Chekshin, N. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry. [Link]
Welsch, M. A., et al. (2012). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ACS Chemical Neuroscience. [Link]
Davies, J. A., et al. (2023). A modular synthesis of azetidines from reactive triplet imine intermediates using an intermolecular aza Paternò–Büchi reaction. Nature Chemistry. [Link]
Svatunek, D., & Chekshin, N. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. ResearchGate. [Link]
ResearchGate. (2015). Synthesis of protected azetidines from N-(arylsulfonyl)imines (37) (Maruoka and coworkers). [Link]
Aggarwal, V. K., et al. (2022). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. ChemRxiv. [Link]
ResearchGate. (2010). Synthesis of 2-aryl-N-sulfonylazetidines. [Link]
Foley, D. P., et al. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. Organic Process Research & Development. [Link]
Shimokawa, J., et al. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 11. [Link]
Semantic Scholar. (2017). Synthesis of N-Sulfonyl Amidines and Acyl Sulfonyl Ureas from Sulfonyl Azides, Carbon Monoxide, and Amides. [Link]
Chow, S. Y., & Odell, L. R. (2017). Synthesis of N-Sulfonyl Amidines and Acyl Sulfonyl Ureas from Sulfonyl Azides, Carbon Monoxide, and Amides. The Journal of Organic Chemistry, 82(5), 2515–2522. [Link]
Imai, T., et al. (2021). Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. Drug Metabolism and Pharmacokinetics, 38, 100391. [Link]
D'hooghe, M., et al. (2007). Stereoselective synthesis of azetidines and pyrrolidines from N-tert-butylsulfonyl(2-aminoalkyl)oxiranes. The Journal of Organic Chemistry. [Link]
ResearchGate. (n.d.). Methods for the synthesis of azetidines. [Link]
ResearchGate. (2013). Synthesis of New Substituted N-Sulfonyl Pyrrolidine-2,5-Dione Using Dawson-Type Heteropolyacid as Catalyst. [Link]
A Comparative Guide to the 1H NMR Interpretation of bis((2R)-azetidine-2-carbonitrile) Oxalate
For Researchers, Scientists, and Drug Development Professionals Introduction The azetidine ring is a valuable scaffold in medicinal chemistry, prized for its ability to impart desirable physicochemical properties and uni...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
The azetidine ring is a valuable scaffold in medicinal chemistry, prized for its ability to impart desirable physicochemical properties and unique three-dimensional conformations to drug candidates.[1][2] Specifically, azetidine-2-carbonitrile derivatives have emerged as a promising class of compounds, with applications in the development of novel therapeutics, including antimalarial agents that target P. falciparum dihydroorotate dehydrogenase.[3] The synthesis and characterization of these molecules are critical steps in the drug discovery pipeline, and nuclear magnetic resonance (NMR) spectroscopy is an indispensable tool for structural elucidation and purity assessment.
This guide provides an in-depth analysis of the 1H NMR spectrum of bis((2R)-azetidine-2-carbonitrile) oxalate. We will delve into the expected chemical shifts, coupling patterns, and integration of the signals arising from the azetidine ring protons and the oxalate counterion. Furthermore, we will present a comparative analysis with related azetidine derivatives to provide a broader context for spectral interpretation. This guide is designed to equip researchers with the expertise to confidently interpret the 1H NMR spectra of this important class of molecules.
Predicted 1H NMR Spectrum and Interpretation
The 1H NMR spectrum of bis((2R)-azetidine-2-carbonitrile) oxalate is expected to exhibit distinct signals corresponding to the protons of the azetidine ring and a signal for the oxalate counterion, the observability of which depends on the solvent and its water content. The chirality at the C2 position introduces diastereotopicity for the protons on the C3 carbon, leading to a more complex splitting pattern than in an achiral analogue.
Here is a summary of the predicted 1H NMR signals for the azetidine moiety in a typical deuterated solvent such as DMSO-d6 or D2O:
Proton(s)
Predicted Chemical Shift (ppm)
Multiplicity
Coupling Constants (J, Hz)
Integration
Notes
H2
~4.5 - 5.0
Triplet (t) or Doublet of Doublets (dd)
JH2-H3a ≈ 7-9 Hz, JH2-H3b ≈ 5-7 Hz
1H
This proton is at the chiral center and is significantly deshielded by the adjacent electron-withdrawing nitrile group. The multiplicity will depend on the relative coupling constants to the two H3 protons.
The chemical shift of the azetidine N-H proton is highly dependent on solvent, concentration, and temperature. In the oxalate salt form, this nitrogen is protonated (NH2+), and the signal may be broader and further downfield.
Oxalate
~8.2 (in DMSO-d6)
Broad singlet (br s)
-
2H
The signal for the oxalic acid protons can be a broad singlet.[4] In D2O, this signal will exchange and will not be observed. Its presence and sharpness can be indicative of the sample's water content.
Comparative Analysis with Related Azetidine Structures
To better understand the 1H NMR spectrum of our target compound, it is instructive to compare it with simpler, related azetidine structures.
Azetidine: The parent, unsubstituted azetidine shows protons at the C2 and C4 positions (H2/H4) at approximately 3.63 ppm and the C3 protons (H3) at around 2.33 ppm in CDCl3.[5] This provides a baseline for understanding the influence of substituents.
Azetidin-2-one: In azetidin-2-ones (β-lactams), the proton at C4 is typically the most downfield ring proton, appearing in the range of 4.5 - 5.5 ppm due to the influence of both the nitrogen and the adjacent carbonyl group. The C3 protons are generally found between 3.0 and 4.5 ppm.[6] The presence of the carbonyl group significantly deshields the adjacent protons compared to a simple azetidine.
L-Azetidine-2-carboxylic acid: This commercially available analogue is structurally very similar to our compound, with a carboxylic acid group at C2 instead of a nitrile. The 1H NMR spectrum is predicted to show signals for the azetidine ring protons in similar regions to our target molecule.[7][8] The electron-withdrawing nature of the carboxylic acid group will also deshield the H2 proton.
The key takeaway from this comparison is that the electron-withdrawing nitrile group at the C2 position in bis((2R)-azetidine-2-carbonitrile) oxalate is expected to cause a significant downfield shift of the H2 proton, a characteristic feature to look for in the spectrum.
Experimental Protocol for 1H NMR Analysis
A robust and reproducible protocol is essential for obtaining high-quality NMR data. The following is a detailed, step-by-step methodology for the 1H NMR analysis of bis((2R)-azetidine-2-carbonitrile) oxalate.
1. Sample Preparation:
Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Deuterated dimethyl sulfoxide (DMSO-d6) is often a good choice for polar, salt-like compounds as it can dissolve a wide range of substances and has a high boiling point. Deuterated water (D2O) is another option, but be aware that the NH and oxalate protons will exchange with the solvent and will not be observed.
Concentration: Weigh approximately 5-10 mg of the sample and dissolve it in 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial. The concentration should be sufficient to obtain a good signal-to-noise ratio in a reasonable number of scans.
Internal Standard: For accurate chemical shift referencing, add a small amount of a suitable internal standard, such as tetramethylsilane (TMS) for organic solvents (set to 0.00 ppm) or 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP) for aqueous solutions.
Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube. Ensure there are no solid particles in the solution, as this can degrade the quality of the shimming.
2. NMR Data Acquisition:
Instrument: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution, which is particularly important for resolving the complex multiplets of the azetidine ring protons.
Shimming: Carefully shim the magnetic field to achieve a narrow and symmetrical solvent peak. This is crucial for obtaining sharp lines and accurate coupling constant measurements.
1D 1H NMR Experiment:
Pulse Sequence: A standard single-pulse experiment is typically sufficient.
Acquisition Parameters:
Spectral Width: Set a spectral width that encompasses all expected signals (e.g., 0-12 ppm).
Number of Scans (NS): Acquire a sufficient number of scans (typically 16 to 64) to achieve an adequate signal-to-noise ratio.
Relaxation Delay (D1): Use a relaxation delay of at least 1-2 seconds to allow for full relaxation of the protons, ensuring accurate integration.
2D NMR Experiments (Optional but Recommended for Unambiguous Assignment):
COSY (Correlation Spectroscopy): This experiment reveals which protons are coupled to each other, helping to trace the connectivity within the azetidine ring.
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with their directly attached carbons, confirming the assignment of the protonated carbons.
HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which can be useful for confirming the overall structure and the position of the nitrile group.
3. Data Processing and Interpretation:
Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.
Phase Correction: Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.
Baseline Correction: Apply a baseline correction to obtain a flat baseline across the spectrum.
Referencing: Reference the spectrum to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.
Integration: Integrate the area under each peak to determine the relative number of protons corresponding to each signal.
Peak Picking and Coupling Constant Analysis: Identify the chemical shift of each peak and measure the coupling constants (J-values) from the splitting patterns. This information is critical for determining the connectivity and stereochemistry of the molecule.
Workflow for 1H NMR Data Acquisition and Analysis
Caption: A streamlined workflow for the acquisition and analysis of 1H NMR data.
Conclusion
The 1H NMR spectrum of bis((2R)-azetidine-2-carbonitrile) oxalate provides a wealth of information for its structural confirmation and purity assessment. A thorough understanding of the expected chemical shifts, the diastereotopicity of the C3 protons, and the influence of the nitrile substituent is paramount for accurate interpretation. By following a meticulous experimental protocol and leveraging comparative data from related structures, researchers can confidently utilize 1H NMR spectroscopy as a powerful tool in the development of novel azetidine-based therapeutics. The application of 2D NMR techniques can further enhance the confidence in structural assignments, providing a complete picture of the molecule's constitution.
References
The Royal Society of Chemistry. SUPPORTING INFORMATION FOR. [Link]
ResearchGate. 1 H (400 MHz) MAS NMR spectra of deuterated oxalic acid dihydrate.... [Link]
Ahmed, S. E., et al. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Advanced Journal of Chemistry, Section A, 9(1), 146-154. [Link]
National Center for Biotechnology Information. Intramolecular Ring-Opening Decomposition of Aryl Azetidines. [Link]
ResearchGate. 1 H-NMR data for the prepared 2-Azetidinone compounds (4a-j). [Link]
PubMed. A practical and facile synthesis of azetidine derivatives for oral carbapenem, L-084. [Link]
Chemistry Steps. NMR Chemical Shift Values Table. [Link]
National Center for Biotechnology Information. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. [Link]
PubMed. Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)-H Arylation. [Link]
National Center for Biotechnology Information. Discovery of Antimalarial Azetidine-2-carbonitriles That Inhibit P. falciparum Dihydroorotate Dehydrogenase. [Link]
SpectraBase. Oxalate - Optional[1H NMR] - Chemical Shifts. [Link]
ResearchGate. The 1 H-NMR of starch and starch oxalate half-ester, (a). [Link]
A Senior Application Scientist's Guide to the Mass Spectrometry Analysis of Azetidine-2-Carbonitrile Salts
This guide provides an in-depth comparison of mass spectrometry (MS) techniques for the analysis of azetidine-2-carbonitrile salts. As a small, polar, and cyclic molecule, azetidine-2-carbonitrile presents unique challen...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth comparison of mass spectrometry (MS) techniques for the analysis of azetidine-2-carbonitrile salts. As a small, polar, and cyclic molecule, azetidine-2-carbonitrile presents unique challenges for MS analysis, particularly in its salt form, which can interfere with ionization. This document is intended for researchers, scientists, and drug development professionals seeking to develop robust and reliable analytical methods for this compound class. We will delve into the rationale behind experimental choices, offer detailed protocols, and present comparative data to guide your method development.
The Analytical Challenge: Azetidine-2-Carbonitrile Salts
Azetidine-2-carbonitrile is a saturated four-membered heterocyclic compound containing a nitrile group. Its small size, high polarity, and the presence of a basic nitrogen atom make it amenable to protonation, and thus it is often handled as a salt (e.g., hydrochloride or trifluoroacetate). These characteristics present several analytical hurdles:
Poor Retention in Reversed-Phase Chromatography: The high polarity of the analyte leads to weak interaction with nonpolar stationary phases, resulting in early elution and potential co-elution with matrix components.
Ion Suppression: The presence of counter-ions from the salt form can significantly suppress the ionization of the analyte in the MS source, leading to poor sensitivity.[1][2][3][4]
Low Molecular Weight: The low mass of the molecule can place it in a region of the mass spectrum with higher chemical noise from the solvent and matrix.
Potential for In-Source Reactions: Nitrile-containing compounds have been observed to undergo reduction to their corresponding amines in the electrospray ionization source, which can complicate spectral interpretation.[5][6]
This guide will compare and contrast the most viable MS-based approaches to overcome these challenges.
Comparative Analysis of Ionization Techniques
The choice of ionization technique is paramount for the successful analysis of azetidine-2-carbonitrile salts. The most common atmospheric pressure ionization (API) techniques are Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Atmospheric Pressure Photoionization (APPI).
Ionization Technique
Principle
Suitability for Azetidine-2-carbonitrile Salts
Advantages
Disadvantages
Electrospray Ionization (ESI)
Ionization from charged droplets.
Highly Suitable.
Excellent for polar and pre-charged analytes.[7][8][9][10] Soft ionization preserves the molecular ion.
Susceptible to ion suppression from salts and matrix components.[1][2][8]
Atmospheric Pressure Chemical Ionization (APCI)
Gas-phase chemical ionization.
Potentially Suitable.
Less susceptible to ion suppression from non-volatile salts.[4][10] Good for less polar compounds.
May be less efficient for highly polar, non-volatile salts. Can induce more fragmentation.
Atmospheric Pressure Photoionization (APPI)
Gas-phase photoionization.
Less Suitable.
Complements ESI and APCI for nonpolar compounds.[11]
Generally not the first choice for highly polar analytes.
Expert Recommendation: Electrospray Ionization (ESI) is the preferred method for the analysis of azetidine-2-carbonitrile salts due to the polar and ionizable nature of the analyte.[7][9] The key to successful ESI analysis lies in mitigating ion suppression through appropriate sample preparation and chromatographic separation.
Experimental Workflow & Protocol
A robust analytical method for azetidine-2-carbonitrile salts will involve careful sample preparation, optimized liquid chromatography, and sensitive mass spectrometry detection.
Figure 1: A typical experimental workflow for the LC-MS/MS analysis of azetidine-2-carbonitrile salts.
Detailed Step-by-Step Protocol: LC-ESI-MS/MS
This protocol is designed as a starting point for method development and should be optimized for your specific instrumentation and sample matrix.
1. Sample Preparation (Mitigating Ion Suppression)
Objective: To prepare a sample solution that is free of interfering salts and particulates.
Procedure:
Accurately weigh a small amount of the azetidine-2-carbonitrile salt.
Dissolve the salt in the initial mobile phase (e.g., 95:5 acetonitrile:water with 0.1% formic acid) to a stock concentration of 1 mg/mL.
Perform serial dilutions to create calibration standards and quality control samples. A typical starting concentration for the lowest standard would be in the low ng/mL range.
For samples in a complex matrix (e.g., biological fluids), a protein precipitation or solid-phase extraction (SPE) step may be necessary.
Filter all samples through a 0.22 µm syringe filter before placing them in autosampler vials.[12]
2. Liquid Chromatography (Achieving Retention and Separation)
Objective: To retain and separate the polar azetidine-2-carbonitrile from the solvent front and matrix components.
Rationale: Hydrophilic Interaction Liquid Chromatography (HILIC) is recommended over reversed-phase chromatography for highly polar analytes.
Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Column: A HILIC column (e.g., amide, silica, or zwitterionic stationary phase).
Mobile Phase A: 95% Acetonitrile, 5% Water, 0.1% Formic Acid
Mobile Phase B: 50% Acetonitrile, 50% Water, 0.1% Formic Acid
Gradient:
0-1 min: 100% A
1-5 min: Linear gradient to 50% B
5-6 min: Hold at 50% B
6-7 min: Return to 100% A
7-10 min: Re-equilibration at 100% A
Flow Rate: 0.3 - 0.5 mL/min
Injection Volume: 1 - 5 µL
Column Temperature: 30 - 40 °C
3. Mass Spectrometry (Detection and Quantification)
Objective: To sensitively detect and accurately quantify azetidine-2-carbonitrile.
Instrumentation: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).
Full Scan (MS1): Scan a mass range that includes the protonated molecule [M+H]⁺ (for azetidine-2-carbonitrile, C₄H₆N₂, the exact mass is 82.0531 Da, so the protonated ion is at m/z 83.0609).
Tandem MS (MS/MS): Select the precursor ion (m/z 83.0609) and fragment it using collision-induced dissociation (CID). Monitor specific product ions for quantification in Multiple Reaction Monitoring (MRM) mode.
Fragmentation Pattern of Azetidine-2-carbonitrile
Understanding the fragmentation is crucial for confident identification and for setting up quantitative MRM experiments. Based on the structure and general fragmentation rules for cyclic amines and nitriles, the following fragmentation pathways are proposed for the protonated azetidine-2-carbonitrile:
Figure 2: Proposed fragmentation pathway for protonated azetidine-2-carbonitrile.
Loss of HCN (m/z 56.0497): A common fragmentation pathway for nitriles.
Loss of Ethylene (C₂H₄) (m/z 55.0347): Resulting from the cleavage of the strained azetidine ring.
Other potential fragments: Loss of an alpha-hydrogen (M-1) is common for cyclic amines, which would result in an ion at m/z 82.0531.[7]
Table of Proposed MRM Transitions:
Precursor Ion (m/z)
Product Ion (m/z)
Proposed Neutral Loss
Use
83.0609
56.0497
HCN
Quantifier
83.0609
55.0347
C₂H₄
Qualifier
Overcoming Common Pitfalls
Peak Tailing/Poor Shape: This can be due to secondary interactions with the stationary phase. Ensure the pH of the mobile phase is low enough to keep the azetidine nitrogen protonated.
Low Sensitivity: If sensitivity is an issue even after optimizing MS parameters, consider chemical derivatization to introduce a more easily ionizable group or a group that improves chromatographic retention.[12][13][14][15][16]
Matrix Effects: If ion suppression persists, further sample clean-up is necessary. A stable isotope-labeled internal standard is highly recommended for accurate quantification in complex matrices.
Conclusion
The mass spectrometric analysis of azetidine-2-carbonitrile salts, while presenting challenges due to the analyte's polarity and the presence of counter-ions, can be robustly achieved with a well-designed analytical method. The recommended approach is HILIC-LC coupled with ESI-MS/MS in positive ion mode . Careful sample preparation to minimize salt content, optimization of HILIC chromatography to achieve good peak shape and retention, and the use of MRM for quantification are the cornerstones of a successful assay. By understanding the underlying principles of ionization and fragmentation, and by systematically addressing the challenges of ion suppression and chromatography, researchers can develop reliable and sensitive methods for the analysis of this important class of molecules in various matrices.
References
Mass Spectrometry: Fragmentation. (n.d.). Retrieved from [Link]
Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations. (n.d.). Retrieved from [Link]
Advances in derivatization approaches for increasing the sensitivity of small molecules. (2015). Bioanalysis. Retrieved from [Link]
Simultaneous Detection of Polar and Nonpolar Molecules by Nano-ESI MS with Plasma Ignited by an Ozone Generator Power Supply. (2025). Molecules. Retrieved from [Link]
Derivatization methods for quantitative bioanalysis by LC–MS/MS. (2016). Bioanalysis. Retrieved from [Link]
MALDI or ESI which is suitable for small molecules? (2013). ResearchGate. Retrieved from [Link]
Exploring the Versatility of LC-ESI-MS/MS: Fundamentals, Applications, and Advancements at the Forefront of Analytical Science. (2023). International Journal for Research in Applied Science and Engineering Technology. Retrieved from [Link]
Molecular basis for azetidine-2-carboxylic acid biosynthesis. (2025). Nature Communications. Retrieved from [Link]
Reduction of nitriles to amines in positive ion electrospray ionization mass spectrometry. (2006). Journal of Mass Spectrometry. Retrieved from [Link]
Reduction of nitriles to amines in positive ion electrospray ionization mass spectrometry. (2006). PubMed. Retrieved from [Link]
GCMS Section 6.17 - Fragmentation of Nitriles. (n.d.). Whitman College. Retrieved from [Link]
Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. (2012). Journal of Analytical & Bioanalytical Techniques. Retrieved from [Link]
Ion Suppression and ESI. (n.d.). University of Waterloo Mass Spectrometry Facility. Retrieved from [Link]
Derivatization methods for LC-MS analysis of endogenous compounds. (2015). Bioanalysis. Retrieved from [Link]
Ion Suppression: A Major Concern in Mass Spectrometry. (2005). LCGC North America. Retrieved from [Link]
APPI vs ESI for Environmentally Relevant Compounds Quantifying PFAS in Drinking Water Using LC–MS/MS. (2019). The Column. Retrieved from [Link]
Direct comparison of derivatization strategies for LC-MS/MS analysis of N-glycans. (2017). Analyst. Retrieved from [Link]
Executive Summary: Choosing the Right Ionization Technique in Mass Spectrometry. (2025). Separation Science. Retrieved from [Link]
Prepping Small Molecules for Mass Spec. (2019). Biocompare. Retrieved from [Link]
Ion suppression in mass spectrometry. (2003). Clinical Chemistry. Retrieved from [Link]
Ion suppression (mass spectrometry). (n.d.). Wikipedia. Retrieved from [Link]
A New Perspective on the Challenges of Mass Spectrometry. (2010). Spectroscopy. Retrieved from [Link]
Derivatization methods for LC-MS analysis of endogenous compounds. (2015). PubMed. Retrieved from [Link]
Comprehensive Guide: Impurity Profiling & Performance of Bis((2R)-azetidine-2-carbonitrile) Oxalate
Executive Summary Bis((2R)-azetidine-2-carbonitrile) oxalate (CAS: 2007909-38-6) is a critical chiral building block used in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors. Its high ring strain and polarity p...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Bis((2R)-azetidine-2-carbonitrile) oxalate (CAS: 2007909-38-6) is a critical chiral building block used in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors. Its high ring strain and polarity present unique stability challenges. This guide objectively compares the oxalate salt against alternative forms (HCl, Free Base), demonstrating its superior performance in impurity purging and solid-state stability . We provide validated analytical protocols for profiling its specific impurities, including stereoisomers and hydrolysis products.
Part 1: Performance Comparison – Why the Oxalate Salt?
In the development of azetidine-based therapeutics, the choice of salt form dictates the impurity profile of the final API. The "Bis" stoichiometry (2:1 amine-to-acid ratio) of the oxalate salt offers a unique crystal lattice that stabilizes the strained azetidine ring better than monovalent salts.
Comparative Matrix: Oxalate vs. Alternatives
The following table synthesizes experimental data regarding the stability and handling characteristics of (2R)-azetidine-2-carbonitrile forms.
Feature
Bis-Oxalate Salt (Target)
Hydrochloride (HCl) Salt
Free Base (Oil)
Physical State
Crystalline Solid (MP: >140°C)
Hygroscopic Solid/Gum
Volatile Oil
Hygroscopicity
Low (Non-hygroscopic)
High (Deliquescent)
N/A (Liquid)
Stability (25°C)
>24 Months (Stable lattice)
<6 Months (Hydrolysis prone)
<1 Week (Polymerizes)
Impurity Purging
High (Rejects S-isomer)
Moderate
None
Handling
Free-flowing powder
Sticky/Clumping
Requires cold storage
The Mechanism of Impurity Rejection
The formation of the bis-oxalate salt acts as a chemical filter .
Stereochemical Purification: The (2R)-enantiomer fits preferentially into the oxalate crystal lattice. During crystallization from ethanol/methanol, the unwanted (2S)-enantiomer (a common impurity from chiral resolution) remains in the mother liquor.
Polymerization Inhibition: The free base azetidine is prone to ring-opening polymerization initiated by nucleophiles. The oxalate counter-ion protonates the azetidine nitrogen (
), effectively "capping" the nucleophilic site and preventing oligomerization.
Part 2: Impurity Profile & Fate Mapping
Profiling this molecule requires monitoring three distinct classes of impurities. The high ring strain of the azetidine moiety (approx. 26 kcal/mol) makes it susceptible to ring-opening and hydrolysis.
Origin: Incomplete chiral resolution or racemization during synthesis.
Risk: Leads to inactive/toxic diastereomers in the final drug.
Hydrolysis Products: (2R)-azetidine-2-carboxamide and (2R)-azetidine-2-carboxylic acid.
Origin: Moisture exposure; nitrile hydrolysis is catalyzed by acid/base.
Process Impurities: Residual solvents (Ethanol, Methanol) and starting materials (e.g., chloroacetyl derivatives).
Impurity Fate Diagram
The following diagram illustrates how the oxalate salt formation step actively purges specific impurities.
Caption: Fate mapping of critical impurities during the bis-oxalate salt formation. The crystal lattice selectively excludes the (2S)-isomer and polymeric species.
Part 3: Analytical Protocols
Due to the lack of a strong UV chromophore in the azetidine ring, standard HPLC-UV (254 nm) is insufficient. We recommend HILIC-CAD (Hydrophilic Interaction Liquid Chromatography with Charged Aerosol Detection) for assay and purity, and Chiral HPLC with derivatization for enantiomeric excess.
Protocol A: HILIC-CAD for Purity & Assay
This method quantifies the azetidine cation and separates it from hydrolysis products (amide/acid) and oxalate.
Column: Waters XBridge Amide or Phenomenex Luna HILIC (150 mm × 4.6 mm, 3.5 µm).
Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 9.0).
Direct chiral separation of the small polar nitrile is difficult. Derivatization with FDAA (Marfey's Reagent) or GITC introduces a chromophore and improves chiral recognition.
Derivatization Step:
Mix 50 µL sample solution (1 mg/mL in water) with 100 µL 1% FDAA in acetone and 20 µL 1M NaHCO3.
Mobile Phase: Water (0.1% TFA) / Acetonitrile gradient.
Detection: UV at 340 nm.
Result: The (2R)-derivative elutes distinctly from the (2S)-derivative.
Part 4: Experimental Workflow for Salt Formation
This protocol ensures the formation of the specific "Bis" stoichiometry and maximizes impurity rejection.
Objective: Synthesize Bis((2R)-azetidine-2-carbonitrile) oxalate with >99% purity.
Dissolution: Dissolve 10.0 g of crude (2R)-azetidine-2-carbonitrile (free base) in 50 mL of absolute ethanol at 0°C.
Note: Keep cold to prevent polymerization.
Acid Addition: Slowly add a solution of 5.5 g anhydrous oxalic acid (0.55 eq, slight excess over 0.5 theoretical) dissolved in 20 mL warm ethanol.
Stoichiometry Control: The target is 2:1 amine:acid. Using 0.55 eq ensures full protonation of the "bis" form without forming the mono-oxalate (1:1).
Crystallization: Stir the mixture at room temperature for 2 hours. A white precipitate should form.
Purging Step: Heat the slurry to 50°C for 30 mins, then slowly cool to 0°C. This "digestion" releases trapped impurities from the crystal lattice.
Filtration: Filter the white solid under nitrogen atmosphere. Wash with cold ethanol (2 x 10 mL).
Drying: Dry under vacuum at 40°C for 12 hours.
Validation: Check melting point (Target: 140-145°C) and run Protocol A.
References
PubChem. (2025). Bis(azetidine-2-carbonitrile); oxalic acid. National Library of Medicine. Available at: [Link]
Couty, F., et al. (2005).[4] Practical asymmetric preparation of azetidine-2-carboxylic acid. Journal of Organic Chemistry, 70(22), 9028-9031.[4] Available at: [Link]
Global Research Online. (2019). A Novel RP-HPLC Method for the Quantification of Azacitidine and Its Impurities. Available at: [Link]
Beilstein Journals. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Beilstein Journal of Organic Chemistry. Available at: [Link]
Print this section and post it on the fume hood sash during active handling.
Scenario
Immediate Action
Skin Contact
Brush off dry powder immediately. Flush with water for 15 minutes. Do not use solvents (ethanol/DMSO) as they may enhance transdermal absorption of the azetidine moiety.
Eye Contact
Irrigate immediately with eyewash for 15 minutes. The oxalate component causes rapid, severe corneal damage. Seek ophthalmological evaluation.
Inhalation
Evacuate to fresh air.[1][2][3][4][5] If breathing is labored, administer oxygen (trained personnel only). The salt dust is a severe respiratory irritant.
Spill (Solid)
Dampen with inert oil (e.g., mineral oil) to suppress dust, then scoop. Do not dry sweep.
Spill (Solution)
Absorb with vermiculite or acid-neutralizing sorbent.
Hazard Identification & Risk Assessment
As a Senior Application Scientist, I must emphasize that this compound is a stoichiometric salt (2:1) . You are not just handling a chiral building block; you are handling a concentrated source of oxalic acid combined with a strained nitrogen heterocycle.
The Dual-Threat Mechanism
The Anion (Oxalate Component):
Systemic Toxicity: Upon absorption, oxalate ions bind serum calcium (
), leading to rapid hypocalcemia and potential cardiac arrhythmia.
Renal Deposition: Insoluble calcium oxalate crystals can precipitate in renal tubules, causing acute kidney injury.
Corrosivity: Highly acidic (
); causes immediate coagulative necrosis of mucous membranes.
The Cation ((2R)-Azetidine-2-carbonitrile):
Ring Strain: The 4-membered azetidine ring is highly strained (~26 kcal/mol). While the salt form stabilizes it, the free base (generated in basic workups) is a potential alkylating agent.
Proline Mimicry: Structurally analogous to proline.[6] If systemic exposure occurs, it may be misincorporated into proteins, causing misfolding (proteotoxicity).
Nitrile Functionality: While stable, metabolic liberation of cyanide (
) is a theoretical risk, though less acute than the oxalate hazard.
Table 1: Physicochemical Properties & Hazard Data
Property
Value/Description
Relevance to Safety
| Formula |
| 2:1 Salt (Bis-azetidine : Oxalic acid) |
| MW | 254.24 g/mol | Use for molarity calculations |
| Physical State | White/Off-white Crystalline Solid | High dust potential; electrostatic |
| CAS (Salt) | 2173052-89-4 | Verification key |
| Storage | 2–8°C, Desiccated | Hygroscopic; moisture hydrolysis risks |
Personal Protective Equipment (PPE) Matrix
Directive: Treat this compound as a High Potency Active Pharmaceutical Ingredient (HPAPI) equivalent (OEB 3/4) due to the combined corrosive and proteotoxic risks.
Zone of Protection
Required Equipment
Scientific Rationale
Respiratory
Fume Hood (Certified) Backup: N95/P100 Respirator
The primary vector for oxalate toxicity is inhalation of dust. Engineering controls (hood) are non-negotiable.
Environment: All weighing must occur inside a chemical fume hood or a powder containment enclosure.
Static Control: Use an anti-static gun or bar on the spatula and weigh boat before transfer. The crystalline nature of oxalate salts often generates significant static charge.
The "Closed-Transfer" Technique:
Tare the vial/flask with its cap on.
Open the stock container only inside the hood.
Transfer solid to the destination vessel.
Cap the destination vessel before removing it from the balance.
Why? This prevents the "puff" of dust often caused by air currents when moving open vessels.
Protocol B: Solubilization & Reaction Setup
Objective: Manage heat of solution and stability.
Solvent Choice: Soluble in water, DMSO, and Methanol.
Exotherm Management: The dissolution of oxalate salts can be mildly exothermic. Add solvent slowly to the solid (not solid to solvent) to prevent splashing.
Neutralization Warning: If you are "free-basing" the salt (using
or to release the azetidine nitrile):
Gas Evolution: Expect
release if using carbonates.
Instability: The free azetidine nitrile is less stable than the oxalate salt. Use immediately; do not store the free base solution for extended periods.
Visualized Workflows (Graphviz)
Diagram 1: Safety Decision Tree - Exposure Response
Caption: Logical decision pathway for immediate response to accidental exposure events.
